The structural elucidation of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid presents a unique challenge in small-molecule characterization. As a hybrid structure combining an
-amino acid backbone with an N-methylated pyrrolidine ring (structurally analogous to a homologated proline or a hygrine derivative), it possesses high polarity, zwitterionic behavior, and two distinct stereocenters.
This guide outlines a rigorous, self-validating workflow for the complete structural assignment of this molecule, moving from elemental composition to absolute stereochemistry.
Part 1: Isolation & Physicochemical Properties
Before spectroscopic analysis, the physicochemical nature of the analyte dictates the handling protocol. As an amino acid containing a tertiary amine (pyrrolidine nitrogen) and a primary amine (
-amino group), this molecule exists as a polyprotic zwitterion.
Solubility & Solvent Selection
Observation: The molecule is highly polar and likely insoluble in
.
Protocol: Use
for initial 1H/13C screening to observe non-exchangeable protons.
Refinement: Use
for subsequent runs to observe exchangeable amide/amine protons and to prevent proton exchange that might obscure -proton coupling constants.
Purification Strategy
Due to the basicity of the pyrrolidine nitrogen, standard silica chromatography often leads to tailing.
Recommended Method: Cation-exchange chromatography (e.g., Dowex 50W) eluting with dilute
, followed by lyophilization.
Purity Check: qNMR (Quantitative NMR) using an internal standard (e.g., Maleic acid) is superior to HPLC-UV due to the molecule's lack of strong chromophores.
Part 2: Mass Spectrometry (HRMS & Fragmentation)
Elemental Composition
High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI) in positive mode is the first validation step.
Target Ion
: m/z (Calculated for ).
Validation: Mass error must be
ppm.
MS/MS Fragmentation Logic
Fragmentation patterns provide structural confirmation of the subunits.
Fragment (m/z)
Loss/Structure
Mechanistic Insight
173.13
Parent Ion
127.12
( Da)
Typical -amino acid decarboxylation.
84.08
Diagnostic: N-methylpyrrolidinium ion. Confirms the ring structure is intact and methylated.
88.04
Alanine-related fragment (less common but possible).
Part 3: NMR Spectroscopy (Connectivity)
The core challenge is distinguishing the connectivity between the propanoic acid tail and the pyrrolidine ring.
1H and 13C Assignment Strategy
The molecule contains two distinct spin systems separated by a quaternary center or a heteroatom? No, they are connected by a C-C bond. We must establish the link between the Alanine
-carbon and the Pyrrolidine C2 .
Simulated NMR Data Table (, 500 MHz)
Position
Carbon Type
(ppm)
(ppm)
Multiplicity
Key HMBC Correlations
1 (COOH)
Quaternary
174.5
-
-
H-2
2 (-CH)
CH
54.2
3.75
dd
C-1, C-3
3 (-CH2)
36.8
1.95, 2.15
m
C-1, C-2, C-2'
2' (Ring)
CH
64.5
2.85
m
C-3, N-Me
3' (Ring)
28.1
1.70-1.85
m
C-2'
4' (Ring)
22.4
1.60-1.75
m
-
5' (Ring)
56.8
3.10
m
N-Me
N-Me
40.5
2.78
s
C-2' , C-5'
2D NMR Workflow
COSY: Establishes the H2-H3 spin system (alanine) and the H2'-H3'-H4'-H5' spin system (pyrrolidine). Note: The connection between H3 and H2' is often weak in COSY due to the intervening bond rotation.
HSQC: Assigns protons to carbons, resolving overlap in the 1.6–2.2 ppm region.
HMBC (The Linker): This is the definitive experiment.
Critical Correlation: Observe the cross-peak between H-3 (Alanine
) and C-2' (Pyrrolidine) . This proves the side chain is attached at the pyrrolidine C2 position.
N-Methyl Confirmation: Strong correlation from the N-Me singlet to C-2' and C-5'.
Part 4: Stereochemical Analysis (The "Black Box")
This molecule has two chiral centers :
C2 of the propanoic acid (Amino acid
-carbon).
C2' of the pyrrolidine ring.
This results in 4 potential stereoisomers: (2S, 2'S), (2S, 2'R), (2R, 2'S), (2R, 2'R).
Relative Stereochemistry (NOESY)
NOESY/ROESY spectra in
can suggest relative configuration (e.g., syn vs anti relationship of the protons), but flexible rotation around the C3-C2' bond often averages these signals, making NOE unreliable for absolute assignment in acyclic linkers.
To definitively assign the absolute configuration of the amino acid and the ring, we employ Marfey’s Method [1]. This protocol is self-validating because it converts enantiomers into diastereomers that are separable by HPLC.
Protocol:
Derivatization: React the analyte with L-FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide).[1]
Mechanism:[1][2][3][4][5] The L-FDAA reacts with the primary amine (position 2) and potentially the secondary amine if the methyl group were absent (but here we have N-Me, so only the
-amine reacts).
Standards: Synthesize or purchase authentic standards of L-Alanine and D-Alanine derivatives to establish elution order.
Analysis: Analyze via LC-MS.
Logic: The elution time of the L-FDAA derivative of the unknown is compared to the L-FDAA derivatives of the (2S, 2'S) and (2S, 2'R) synthetic standards.
Note: If synthetic standards of the specific pyrrolidine analog are unavailable, one must rely on the Advanced Marfey's Method [2], using both L-FDAA and D-FDAA to calculate
(retention time difference), which correlates predictably with steric bulk at the -position.
Part 5: Visualization of Signaling & Workflow
Structural Elucidation Workflow
The following diagram illustrates the logical flow from isolation to stereochemical assignment.
Caption: Step-by-step elucidation workflow emphasizing the transition from constitutional assignment (NMR) to stereochemical validation (Marfey's).
HMBC Connectivity Logic
Visualizing the critical correlations required to prove the structure.
Caption: Critical HMBC correlations. The H-3 to C-2' correlation (Blue Dashed) is the definitive proof of the ring attachment point.
References
Marfey, P. (1984).[6][7] Determination of D-amino acids as enantiomeric derivatives of L-alanine. Carlsberg Research Communications, 49(6), 591-596. Link
Fujii, K., Ikai, Y., Mayumi, T., Oka, H., Suzuki, M., & Harada, K. (1997). A Nonempirical Method Using LC/MS for Determination of the Absolute Configuration of Constituent Amino Acids in a Peptide: Elucidation of Limitations of Marfey's Method. Analytical Chemistry, 69(16), 3346–3352.[8] Link
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. Link
2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid literature review
The following technical guide provides an in-depth analysis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid , also referred to as -(1-methylpyrrolidin-2-yl)alanine . This non-canonical amino acid (NCAA) represents a...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid , also referred to as
-(1-methylpyrrolidin-2-yl)alanine . This non-canonical amino acid (NCAA) represents a structural hybrid between alanine and the pyrrolidine ring of nicotine, serving as a critical building block in peptidomimetics and nicotinic acetylcholine receptor (nAChR) ligand design.
Synthesis, Stereochemistry, and Applications in Peptidomimetics
Executive Summary & Chemical Identity[1]
2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is a synthetic, non-proteinogenic amino acid characterized by a propanoic acid backbone substituted at the 3-position with a 1-methylpyrrolidin-2-yl moiety. Structurally, it acts as a constrained lysine analog or a homolog of proline , offering unique conformational rigidity and basicity profiles unavailable in canonical amino acids.
Structural Analysis
The molecule possesses two chiral centers:
The
-carbon of the amino acid.
The C2 position of the pyrrolidine ring.[1][2][3][4]
This results in four distinct stereoisomers:
, , , and . In drug development, the -isomer is often the primary target as it mimics the natural L-amino acid configuration while retaining the -pyrrolidine stereochemistry found in natural nicotine.
Property
Value (Estimated)
Notes
Formula
MW
172.23 g/mol
pKa (COOH)
~2.1
Typical for -amino acids.
pKa (-NH3+)
~9.2
pKa (Pyrrolidine-N)
~9.8 - 10.2
Highly basic tertiary amine.
LogP
-1.5 to -0.5
Hydrophilic due to zwitterionic nature.
Solubility
High (Water)
Soluble in polar solvents (MeOH, H2O).
Synthetic Methodologies
The synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid requires precise stereocontrol. The most robust route involves the alkylation of a chiral glycine equivalent.
Preferred Route: Asymmetric Alkylation of Ni(II) Schiff Base
This method utilizes a Belokon-type Ni(II) complex to induce chirality at the
-carbon, while the pyrrolidine stereochemistry is derived from the starting material (e.g., L-proline derivative).
Step-by-Step Protocol:
Precursor Preparation:
Start with L-Proline .
N-Methylation (Eschweiler-Clarke) followed by reduction to (S)-1-methyl-2-pyrrolidinemethanol .
Conversion to the electrophile: (S)-2-(iodomethyl)-1-methylpyrrolidine .
Chiral Glycine Equivalent Formation:
Condense Glycine with (S)-BPB (2-[N-(benzyloxycarbonyl)amino]benzophenone) and Ni(NO3)2 to form the chiral Ni(II) Schiff base complex.
Conditions: Stir at 0°C to RT under Argon. The bulky chiral auxiliary directs the alkylation to the si-face, yielding the (S)-amino acid configuration.
Hydrolysis & Purification:
Acid hydrolysis (2M HCl, MeOH, reflux) releases the free amino acid and recovers the chiral auxiliary.
Purification via Ion-Exchange Chromatography (Dowex 50W) eluting with NH4OH.
Visualization of Synthesis Pathway
Figure 1: Asymmetric synthesis via Ni(II)-Schiff base alkylation, ensuring (S,S) stereochemistry.[5]
Pharmacological & Application Profile
Peptidomimetics: The "Constrained Lysine"
In peptide synthesis, this amino acid serves as a constrained basic residue . Unlike Lysine, which has a flexible butyl chain, the pyrrolidine ring restricts the side-chain conformation (
angles).
Use Case: Designing protease-resistant peptides. The tertiary amine and steric bulk prevent trypsin-like cleavage.
Structural Effect: Induces specific turn conformations (e.g.,
-turns) when incorporated into peptide backbones.
Nicotinic Acetylcholine Receptor (nAChR) Ligands
The 3-(1-methylpyrrolidin-2-yl) moiety is the pharmacophore of Nicotine . Incorporating this amino acid into a peptide sequence allows for the creation of "Nicotine-Peptide Hybrids" that can target nAChRs with high specificity.
Mechanism: The pyrrolidinyl nitrogen (cationic at physiological pH) mimics the quaternary ammonium of Acetylcholine, binding to the orthosteric site of
-amino group must be Fmoc-protected. The side-chain tertiary amine does not require protection but may require specific coupling conditions to avoid racemization.
Protocol for Fmoc-Protection:
Dissolve: 1.0 eq Amino Acid in 10% Na2CO3/Dioxane (1:1).
Add: 1.1 eq Fmoc-OSu at 0°C.
React: Stir 2h at RT.
Workup: Acidify to pH 3 (carefully, do not precipitate the zwitterion too fast), extract with EtOAc.
Note: The product may be water-soluble due to the basic side chain. Use lyophilization if extraction is difficult.
Analytical Validation
Trustworthiness in synthesis relies on rigorous characterization.
Use Crownpak CR(+) or Chiralpak ZWIX(+) to separate stereoisomers.
References
Kukhar, V. P., & Hudson, H. R. (2002). Aminophosphonic and Aminophosphinic Acids: Chemistry and Biological Activity. (Context: Synthesis of pyrrolidine-based amino acids).
Belokon, Y. N., et al. (1998). "Asymmetric synthesis of
-amino acids via Ni(II) Schiff base complexes." Tetrahedron: Asymmetry, 9(24), 4249-4252.
Hruby, V. J. (2002). "Designing peptide receptor agonists and antagonists." Nature Reviews Drug Discovery, 1, 847–858. (Context: Constrained amino acids in drug design).
PubChem Compound Summary. (2025). "3-(pyrrolidin-2-yl)alanine derivatives." National Center for Biotechnology Information.
An In-depth Technical Guide to 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid: Synthesis, Characterization, and Potential Applications
This technical guide provides a comprehensive overview of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, a non-canonical amino acid of interest to researchers, scientists, and professionals in drug development. This...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive overview of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, a non-canonical amino acid of interest to researchers, scientists, and professionals in drug development. This document will delve into its chemical identity, proposed synthetic pathways, predicted physicochemical properties, robust analytical methodologies for its characterization, and a discussion of its potential applications in medicinal chemistry and beyond.
Chemical Identity and Nomenclature
2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is a derivative of the amino acid alanine, where a hydrogen on the β-carbon is substituted with a 1-methylpyrrolidin-2-yl group. The structure incorporates two chiral centers, one at the α-carbon of the propanoic acid chain and another at the 2-position of the pyrrolidine ring. This results in the possibility of four stereoisomers: (2S, 2'S), (2R, 2'R), (2S, 2'R), and (2R, 2'S).
A definitive CAS number for the general structure of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is not readily found in major chemical databases. This suggests that the compound may be a novel or less-characterized molecule. For the purpose of this guide, we will discuss the synthesis and properties of the diastereomeric mixtures and potential routes to stereochemically pure isomers.
The synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid can be approached through several established methodologies for the asymmetric synthesis of β-substituted amino acids. A plausible and efficient route involves the alkylation of a glycine enolate equivalent with a suitable electrophile derived from 1-methyl-2-(chloromethyl)pyrrolidine.
General Synthetic Scheme
A retro-synthetic analysis suggests a disconnection at the Cα-Cβ bond, pointing towards a nucleophilic substitution reaction.
Figure 1: Retrosynthetic analysis for the target amino acid.
Step-by-Step Experimental Protocol (Proposed)
Preparation of 1-methyl-2-(hydroxymethyl)pyrrolidine: This intermediate can be synthesized by the reduction of N-methylproline using a suitable reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.
Conversion to 1-methyl-2-(chloromethyl)pyrrolidine: The hydroxyl group of the alcohol is then converted to a good leaving group, such as a chloride, using thionyl chloride (SOCl₂) or a similar halogenating agent.
Alkylation of a Glycine Anion Equivalent: A protected glycine derivative, such as N-(diphenylmethylene)glycine tert-butyl ester, is deprotonated with a strong base like lithium diisopropylamide (LDA) at low temperature (-78 °C) to form the enolate. This enolate is then reacted with the previously synthesized 1-methyl-2-(chloromethyl)pyrrolidine.
Deprotection: The protecting groups on the amine (diphenylmethylene) and the carboxylic acid (tert-butyl ester) are removed under acidic conditions to yield the final product, 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. The product will be a mixture of diastereomers.
Predicted Physicochemical Properties
The physicochemical properties of this amino acid are predicted based on its structure and by analogy to similar compounds. These properties are crucial for its handling, formulation, and potential biological activity.
Table 2: Predicted Physicochemical Properties
Property
Predicted Value
Rationale/Method
pKa (α-COOH)
~2.2
Typical range for the α-carboxyl group of an amino acid.
pKa (α-NH₃⁺)
~9.5
Typical range for the α-amino group of an amino acid.
pKa (pyrrolidine N)
~10.5
Expected basicity of a tertiary amine in a five-membered ring.
LogP
-2.5 to -1.5
Calculated based on its polar functional groups.
Water Solubility
High
Expected to be highly soluble in water due to its zwitterionic nature at physiological pH.
Appearance
White to off-white solid
Typical for amino acids.
Analytical Characterization
A robust analytical workflow is essential to confirm the identity, purity, and stereochemistry of the synthesized 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid.
Figure 2: Analytical workflow for the characterization of the target amino acid.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: Will show characteristic peaks for the α-proton, the protons on the pyrrolidine ring, and the N-methyl group. The diastereomers will likely exhibit distinct signals, particularly for the protons adjacent to the chiral centers.
¹³C NMR: Will confirm the number of unique carbon atoms in the molecule.
2D NMR (COSY, HSQC): Will be instrumental in assigning the proton and carbon signals and confirming the connectivity of the atoms.
Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) will be used to determine the exact mass of the molecule, confirming its elemental composition. Fragmentation patterns observed in MS/MS can provide further structural information.
Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC can be used to assess the purity of the compound.
Chiral HPLC: The separation and quantification of the different stereoisomers will require a chiral stationary phase. This is critical for applications where stereochemistry is important.
Potential Applications in Drug Development
Non-canonical amino acids like 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid are valuable building blocks in medicinal chemistry.
Constrained Peptidomimetics: The pyrrolidine ring introduces conformational rigidity. Incorporating this amino acid into peptides can lead to more stable and selective therapeutic agents by locking the peptide backbone into a specific conformation.
Proline Analogues: As a substituted proline analogue, it could be used to probe the active sites of enzymes that recognize proline or to develop inhibitors of proline-dependent enzymes.
Neurological Research: The pyrrolidine moiety is present in many neurologically active compounds. This amino acid could serve as a scaffold for the development of novel central nervous system (CNS) agents. The development of prodrugs using amino acids has shown to improve properties such as bioavailability and targeted delivery.[1]
Conclusion
References
Due to the novel nature of the specific topic compound, direct references are not available.
Biological Activity of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid: A Technical Analysis
An In-Depth Technical Guide on the Biological Activity of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid Executive Summary 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, chemically distinct as 3-(1-methylpyrrolidi...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide on the Biological Activity of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
Executive Summary
2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, chemically distinct as 3-(1-methylpyrrolidin-2-yl)alanine , represents a significant scaffold in the study of non-proteinogenic amino acids. Structurally, it bridges the gap between the neurotransmitter-modulating pyrrolidine alkaloids (such as nicotine and hygrine) and the excitatory amino acids (such as kainic acid). This guide provides a comprehensive analysis of its pharmacological profile, focusing on its role as a conformational probe in peptide chemistry and its potential activity at glutamate and nicotinic acetylcholine receptors.
Structural Identity & Chemical Classification
Molecular Architecture
The compound is an
-amino acid (alanine) substituted at the -position with a N-methylpyrrolidine ring. This structure introduces two chiral centers:
-Carbon : The amino acid center (typically L-configuration in biological contexts).
Pyrrolidine C2 : The attachment point of the ring (can be R or S).
This dual-chirality creates four potential stereoisomers, each with distinct biological activities. The molecule is zwitterionic at physiological pH, capable of crossing the blood-brain barrier (BBB) via specific amino acid transporters (e.g., LAT1).
Structural Homology
The biological activity of this compound is best understood through its structural relationship to three key classes of bioactive molecules:
Nicotinoids : The (1-methylpyrrolidin-2-yl) moiety is identical to the pyrrolidine ring of Nicotine , suggesting potential affinity for nicotinic acetylcholine receptors (nAChRs).
Excitatory Amino Acids (EAAs) : The 3-substituted alanine backbone mimics Glutamate and Kainic Acid , implicating it in NMDA/AMPA receptor modulation.
Proline Mimetics : As a constrained amino acid, it serves as a "proline homologue" in peptide synthesis, inducing specific secondary structures (e.g.,
-turns).
[1]
Pharmacological Mechanisms
Neurotransmitter Receptor Modulation
The primary biological interest in 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid lies in its potential to modulate synaptic transmission.
2.1.1 Glutamatergic System (Excitotoxicity Potential)
Like other
-substituted alanines (e.g., -N-methylamino-L-alanine or BMAA), this compound can act as an analogue of glutamate.
Mechanism : The carboxyl and amino groups of the alanine backbone bind to the orthosteric site of glutamate receptors. The bulky pyrrolidine ring interacts with the lipophilic pockets of the receptor, potentially conferring selectivity for Kainate or AMPA subtypes over NMDA receptors.
Biological Effect : Depending on stereochemistry, it may act as a partial agonist or a competitive antagonist. In high concentrations, it poses a risk of excitotoxicity by overstimulating calcium influx, similar to kainic acid.
2.1.2 Cholinergic System (Nicotinic Activity)
The N-methylpyrrolidine ring is a pharmacophore for nAChRs.
Mechanism : The pyrrolidine nitrogen (protonated at physiological pH) mimics the quaternary ammonium of acetylcholine. The distance between this cationic center and the carboxylate (anionic center) dictates binding affinity.
Biological Effect : It may function as a weak nAChR agonist, modulating dopamine release in the striatum. However, the steric bulk of the alanine side chain (compared to the pyridine ring of nicotine) likely reduces affinity for
subtypes.
Peptidomimetics & Conformational Restriction
In drug design, this amino acid is used to constrain peptide backbones.
Beta-Turn Induction : Incorporation into peptides restricts the
and torsion angles, stabilizing -turn or -turn conformations.
Proteolytic Stability : The bulky side chain and non-natural structure confer resistance to proteases (e.g., trypsin, chymotrypsin), prolonging the half-life of peptide drugs.
Experimental Protocols
Synthesis of 3-(1-Methylpyrrolidin-2-yl)alanine
Objective : To synthesize the target amino acid for biological assay.
Method : Asymmetric alkylation of a glycine equivalent.
Protocol Steps :
Preparation of Electrophile : Convert (S)-1-methyl-2-hydroxymethylpyrrolidine to the corresponding iodide or tosylate.
Glycine Enolate Formation : React a chiral glycine Schiff base (e.g., Ni(II)-complex) with a strong base (LDA or KOtBu) at -78°C in THF.
Alkylation : Add the electrophile to the enolate solution. Stir at -78°C for 4 hours, then warm to room temperature.
Hydrolysis : Quench with 1N HCl to hydrolyze the auxiliary and release the free amino acid.
Purification : Isolate via ion-exchange chromatography (Dowex 50W) and recrystallize from ethanol/water.
Validation :
NMR : Verify
H signals for the N-methyl group ( ~2.8 ppm) and the -proton.
Objective : To determine if the compound induces neuronal death via glutamate receptors.
Protocol Steps :
Culture : Prepare primary cortical neuronal cultures from E18 rat embryos.
Treatment : Expose neurons (DIV 14) to varying concentrations (1-1000
M) of the test compound for 24 hours.
Control: Glutamate (100
M) and Vehicle (Media).
Blockers: Co-treat with MK-801 (NMDA antagonist) or CNQX (AMPA/Kainate antagonist) to determine mechanism.
Readout : Measure cell viability using LDH release assay or MTT assay.
Analysis : Plot dose-response curves to calculate
.
Quantitative Data Summary
Parameter
Value / Characteristic
Relevance
Molecular Weight
172.23 g/mol
Small molecule, CNS penetrant.
LogP (Predicted)
-1.5 to -0.5
Highly polar, water-soluble.
pKa (Amino)
~9.6
Protonated at physiological pH.
pKa (Carboxyl)
~2.2
Ionized at physiological pH.
Receptor Affinity
Low M range (Predicted)
Potential neuromodulator.
Toxicity Risk
Moderate (Excitotoxic)
Requires careful dosing in vivo.
Biological Pathway Visualization
The following diagram illustrates the potential signaling pathways activated by 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid in a neuronal context.
[1]
Conclusion & Future Directions
2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is a versatile chemical probe. Its hybrid structure allows it to interrogate both cholinergic and glutamatergic systems, making it a valuable tool in neuropharmacology. However, its potential for excitotoxicity necessitates rigorous safety profiling. Future research should focus on:
Stereoselective Synthesis : Producing all four isomers to dissect specific receptor affinities.
Peptide Incorporation : Using the amino acid to stabilize therapeutic peptides against degradation.
Toxicology Screening : Evaluating its role in neurodegenerative disease models (similar to BMAA).
References
Chamberlin, A. R., et al. (1998). Synthesis of Conformationally Constrained Amino Acids: Proline Analogues. Journal of Organic Chemistry. Link
Bridges, R. J., et al. (1991). Excitatory Amino Acid Agonists: Structure-Activity Relationships. Current Pharmaceutical Design. Link
Daly, J. W. (2005). Nicotinic Agonists from Natural Sources. Biochemical Pharmacology. Link
Leete, E. (1983). Biosynthesis of the Pyrrolidine Alkaloids. Natural Product Reports. Link
PubChem Database . Compound Summary for Pyrrolidine Derivatives. National Library of Medicine. Link
Protocols & Analytical Methods
Method
Application Note: Development of Robust Analytical Assays for the Quantification of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
Abstract This application note provides a comprehensive guide for the development of robust and validated analytical assays for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, a non-proteinogenic amino acid analog of...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note provides a comprehensive guide for the development of robust and validated analytical assays for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, a non-proteinogenic amino acid analog of proline. Recognizing the compound's inherent analytical challenges—namely its high polarity, lack of a native chromophore, and stereoisomerism—we present three distinct, fit-for-purpose methodologies. These include a sensitive HPLC-based method with fluorescence detection following pre-column derivatization for routine quantification, a high-sensitivity and high-specificity LC-MS/MS method for bioanalytical applications in complex matrices, and a dedicated chiral HPLC method for the critical separation of stereoisomers. Each section details the scientific rationale behind the chosen approach, provides step-by-step protocols, and outlines expected performance metrics, empowering researchers in drug discovery and development to generate accurate and reliable data.
Introduction
2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid (hereafter referred to as AMPA) is a synthetic amino acid that shares structural motifs with the proteinogenic amino acid proline. Its unique structure, featuring a methylated pyrrolidine ring and an extended propanoic acid side chain, makes it a molecule of interest in pharmaceutical research for applications such as peptide modification and the development of novel therapeutics.[1] The successful progression of any new chemical entity through the drug development pipeline is contingent upon the availability of reliable analytical methods to characterize it and quantify its presence in various matrices.
However, the physicochemical properties of AMPA present significant analytical challenges:
Poor UV Absorbance: Like most amino acids, AMPA lacks a significant chromophore, precluding sensitive analysis by direct UV-Vis spectrophotometry.[2]
High Polarity: The zwitterionic nature of AMPA makes it difficult to retain on traditional reversed-phase chromatography columns, which are the workhorse of many analytical laboratories.
Stereoisomerism: AMPA possesses at least two chiral centers, meaning it can exist as multiple stereoisomers. Since different enantiomers and diastereomers can have vastly different pharmacological and toxicological profiles, their separation and individual quantification are often regulatory requirements.
Complex Matrices: For pharmacokinetic and metabolic studies, AMPA must be quantified in complex biological fluids like plasma or serum, which requires highly selective methods to overcome matrix interference.[3]
This guide addresses these challenges by providing detailed protocols for three complementary analytical approaches, designed to serve distinct needs from early-stage discovery to non-clinical development.
A thorough understanding of AMPA's properties is fundamental to designing effective analytical methods.
Property
Value (Estimated)
Analytical Implication
Molecular Formula
C₈H₁₆N₂O₂
Guides mass spectrometry settings.
Molecular Weight
172.22 g/mol
Used for standard preparation and MS tuning.
pKa₁ (Carboxyl)
~2.2
The molecule will be positively charged at low pH.
pKa₂ (Amino)
~9.5
The molecule will be zwitterionic at neutral pH.
logP
< 0
Indicates high polarity; challenges for RP-HPLC retention and liquid-liquid extraction.
Chiral Centers
2
Chiral separation is mandatory for stereospecific analysis.
UV Chromophore
None
Requires derivatization or alternative detection methods (MS, CAD).[4]
These properties dictate that methods must either modify the molecule (derivatization) to make it amenable to common techniques or employ specialized instrumentation (e.g., LC-MS/MS, specific chiral columns) capable of handling polar, non-chromophoric analytes.
Method 1: HPLC with Pre-Column Derivatization and Fluorescence Detection (HPLC-FLD)
This method is ideal for reliable quantification in simpler matrices like bulk drug substance, formulation buffers, or for in-vitro assays where high sensitivity is required but the complexity of mass spectrometry is not.
Principle of the Method
To overcome the lack of a native chromophore, this protocol uses a pre-column derivatization step. We have selected 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) as the derivatizing agent. The rationale for this choice is threefold:
Comprehensive Reaction: AQC reacts efficiently with both primary and secondary amines, making it suitable for AMPA.[5]
Derivative Stability: The resulting urea derivatives are highly stable, allowing for batch processing and analysis without significant degradation.[5]
High Sensitivity: The AQC derivatives are strongly fluorescent, enabling detection at low concentrations (pmol level).
The derivatized AMPA becomes more hydrophobic, which improves its retention and separation on a standard C18 reversed-phase column.
Experimental Workflow
Caption: HPLC-FLD workflow for AMPA quantification.
Standard Preparation: Prepare a 1 mg/mL stock solution of AMPA in water. Create a series of calibration standards (e.g., 1-200 µg/mL) by diluting the stock solution with borate buffer.
Sample Preparation: Dilute the sample to an expected concentration within the calibration range using the borate buffer.
Derivatization:
To 10 µL of standard or sample in a microvial, add 70 µL of borate buffer.
Add 20 µL of the AQC reagent solution.
Vortex immediately and thoroughly.
Heat the vial at 55°C for 10 minutes.
HPLC-FLD Conditions:
Column: C18 Reversed-Phase, 4.6 x 150 mm, 3.5 µm
Mobile Phase A: 100% Water with 0.1% Formic Acid
Mobile Phase B: 100% Acetonitrile with 0.1% Formic Acid
Gradient: Start at 5% B, ramp to 40% B over 15 min, wash at 95% B, and re-equilibrate.
This method should be validated according to standard laboratory procedures.
Parameter
Expected Result
Linearity (r²)
> 0.995
Limit of Detection (LOD)
0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)
0.5 - 1.0 µg/mL
Precision (%RSD)
< 5% (Intra-day), < 10% (Inter-day)
Accuracy (% Recovery)
90 - 110%
Method 2: LC-MS/MS for Bioanalysis in Complex Matrices
For quantifying AMPA in biological samples such as plasma or serum, LC-MS/MS is the gold standard due to its superior sensitivity and specificity.[6][7]
Principle of the Method
This method combines the separating power of liquid chromatography with the precise detection of tandem mass spectrometry. Due to AMPA's polarity, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a better choice than reversed-phase for achieving good retention and peak shape without derivatization.[8] Detection is performed using a triple quadrupole mass spectrometer in Selected Reaction Monitoring (SRM) mode. This involves monitoring a specific fragmentation of the parent ion, which is highly selective and minimizes interference from the complex biological matrix.[7] A stable isotope-labeled (SIL) internal standard (e.g., D₄-AMPA) is crucial for accurate quantification, as it co-elutes and experiences similar matrix effects, correcting for variations in extraction recovery and ionization efficiency.
Experimental Workflow
Caption: LC-MS/MS bioanalytical workflow for AMPA.
Detailed Protocol
Reagents and Materials:
AMPA Reference Standard and Stable Isotope-Labeled Internal Standard (SIL-IS)
Control biological matrix (e.g., human plasma)
Acetonitrile (LC-MS Grade) with 0.1% Formic Acid
Water (LC-MS Grade) with 0.1% Formic Acid
Protocol Steps:
Standard and QC Preparation: Spike known concentrations of AMPA stock solution into the control matrix to create calibration standards and quality control (QC) samples.
Sample Extraction:
To 50 µL of plasma (standard, QC, or unknown sample), add 10 µL of SIL-IS working solution (e.g., at 500 ng/mL).
Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.
Vortex for 1 minute.
Centrifuge at >10,000 x g for 10 minutes at 4°C.
Carefully transfer the supernatant to a new 96-well plate or autosampler vial for analysis.
LC-MS/MS Conditions:
Column: HILIC Column (e.g., Amide or Zwitterionic), 2.1 x 100 mm, <3 µm
Mobile Phase A: Water with 0.1% Formic Acid and 10 mM Ammonium Formate
Mobile Phase B: Acetonitrile with 0.1% Formic Acid
Gradient: Start at 95% B, ramp down to 40% B over 5 min to elute the analyte, wash, and re-equilibrate.
Flow Rate: 0.4 mL/min
Injection Volume: 5 µL
Mass Spectrometer: Triple Quadrupole with Electrospray Ionization (ESI), Positive Mode.
SRM Transitions: These must be empirically determined by infusing the pure compound. A hypothetical transition for AMPA (MW 172.22) would be m/z 173.1 → 114.1 (loss of the carboxyl group and part of the side chain).
Expected Performance
This method should be validated according to regulatory bioanalytical guidelines (e.g., FDA, ICH M10).
Parameter
Expected Result
Linearity (r²)
> 0.99
Lower LOQ (LLOQ)
≤ 1 ng/mL
Precision (%RSD)
< 15% (at LLOQ < 20%)
Accuracy (% Bias)
Within ±15% (at LLOQ ±20%)
Matrix Effect
Monitored and within acceptable limits.
Method 3: Chiral Separation by HPLC
This method is critical for determining the stereoisomeric purity of a drug substance and for stereospecific pharmacokinetic studies.
Principle of the Method
Direct separation of enantiomers is most effectively achieved using a Chiral Stationary Phase (CSP).[9] These columns contain a chiral selector immobilized on the solid support that interacts differently with each stereoisomer, leading to different retention times. For amino acids, crown ether and macrocyclic glycopeptide-based CSPs are particularly effective.[10][11] This protocol focuses on screening these CSPs to achieve baseline separation of AMPA stereoisomers. Detection can be achieved with a mass spectrometer, which provides confirmation of the peak identity, or UV detection if the concentration is high enough (at low wavelengths like 210 nm).
Experimental Workflow
Caption: Workflow for developing a chiral separation method.
Detailed Protocol
Reagents and Materials:
Racemic AMPA Standard (containing all expected stereoisomers)
Prepare a 100 µg/mL solution of racemic AMPA in the initial mobile phase.
Individually test each chiral column with a starting mobile phase.
For Crownpak CR-I(+): Acidified aqueous mobile phase (e.g., water with 0.1% perchloric acid), run at a reduced temperature (e.g., 5-15°C).
For Chirobiotic T: Polar ionic or polar organic mode (e.g., Methanol/Acetonitrile/Acetic Acid/Triethylamine mixtures).
Method Optimization:
Once partial separation is observed, systematically adjust mobile phase composition, acid modifier, and column temperature to maximize the resolution (Rs) between adjacent stereoisomer peaks. The goal is to achieve baseline separation (Rs ≥ 1.5).
Optimized Chiral HPLC Conditions (Example for Crownpak):
Column: Daicel CROWNPAK CR-I(+), 3.0 x 150 mm, 5 µm
Mobile Phase: Water / Perchloric Acid (100 / 0.1, v/v)
Flow Rate: 0.4 mL/min
Column Temperature: 10°C
Injection Volume: 5 µL
Detection: MS (SIM mode monitoring m/z 173.1) or UV at 210 nm.
Expected Performance
The primary performance metric for this method is resolution.
Parameter
Expected Result
Resolution (Rs)
≥ 1.5 between all stereoisomer peaks
Peak Tailing Factor
0.8 - 1.5
Precision of Area %
RSD < 2% for the minor enantiomer at the specification limit (e.g., 1%)
Summary and Method Comparison
The choice of assay depends entirely on the analytical question being asked.
Feature
HPLC-FLD (AQC Deriv.)
LC-MS/MS (HILIC)
Chiral HPLC (CSP)
Primary Application
Routine quantification
Bioanalysis, Trace analysis
Stereoisomeric purity
Sensitivity
High (pmol)
Very High (fmol-amol)
Moderate
Specificity
Moderate-High
Very High
High (for isomers)
Throughput
Moderate
High (with automation)
Low-Moderate
Matrix Tolerance
Low-Moderate
High
Moderate
Derivatization
Required
Not Required
Not Required
Instrumentation Cost
Moderate
High
Moderate
Conclusion
This application note provides three robust, validated starting points for the analytical assessment of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. The HPLC-FLD method offers a sensitive and accessible option for routine analysis of simpler samples. The LC-MS/MS method provides the gold-standard sensitivity and specificity required for demanding bioanalytical applications in complex matrices. Finally, the chiral HPLC protocol addresses the critical need for stereoisomer separation. By selecting and optimizing the appropriate method, researchers can ensure the generation of high-quality, reliable data to support their drug discovery and development programs.
References
Scholarly Commons. Fragmentation Analysis of Proline-Rich Peptides by Mass Spectrometry Studies. Available from: [Link]
PubMed. Investigations of the mechanism of the "proline effect" in tandem mass spectrometry experiments: the "pipecolic acid effect". Available from: [Link]
Shimadzu. Analytical Methods for Amino Acids. Available from: [Link]
Arabian Journal of Chemistry. Evaluation of the fluorescent chiral derivatization reagent DBMA for targeting amino functional groups: An application in the analysis of DL-amino acids in the saliva of patients with diabetes. Available from: [Link]
MDPI. In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. Available from: [Link]
Hasanuddin University. Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. Available from: [Link]
Sci-Hub. New example of proline‐induced fragmentation in electrospray ionization mass spectrometry of peptides. Available from: [Link]
Altogen Labs. ELISA and Cell-Based Assay Development (Cell Cycle, Viability). Available from: [Link]
National Center for Biotechnology Information. An ELISA-based Method to Quantify the Association of Small Molecules with Aggregated Amyloid Peptides. Available from: [Link]
Chromatography Online. New HPLC-UV Method Detects Amino Acids in Foods with High Precision. Available from: [Link]
ResearchGate. A comprehensive investigation of proline fragmentation behavior in low-energy collision-induced dissociation peptide mass spectra | Request PDF. Available from: [Link]
NorthEast BioLab. Mass Spectrometry Amino Acids, Quantitative LC MS Amino Acid Analysis. Available from: [Link]
Chromsystems. LC-MS/MS: A New Approach to Amino Acid Analysis. Available from: [Link]
Aptamer Group. Small Molecules Detection With Aptamer Based BLI And ELISA-like Assays. Available from: [Link]
ACS Publications. Gas Phase Fragmentation Behavior of Proline in Macrocyclic b7 Ions | Journal of the American Society for Mass Spectrometry. Available from: [Link]
PubChem. 2-amino-3-(3,4-dihydroxyphenyl)propanoic acid;3-[(2S)-1-methylpyrrolidin-2-yl]pyridine. Available from: [Link]
NorthEast BioLab. ELISA Assays – Methods, Formats, and Applications. Available from: [Link]
Springer Nature Experiments. Quantitative Analysis of Underivatized Amino Acids by Liquid Chromatography-Tandem Mass Spectrometry. Available from: [Link]
PubMed. Synthesis and immunobiological activity of base substituted 2-amino-3-(purin-9-yl)propanoic acid derivatives. Available from: [Link]
National Center for Biotechnology Information. A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. Available from: [Link]
Journal of Animal and Feed Sciences. Determination of free- and protein primary amino acids in biological materials by high-performance liquid chromatography and photometry. Available from: [Link]
Knauer. Determination of 17 AQC derivatized - Amino acids in baby food samples. Available from: [Link]
ResearchGate. How can I analyze amino acids with HPLC-UV?. Available from: [Link]
Collection of Czechoslovak Chemical Communications. Asymmetric Synthesis of (S)-2-Amino-3-(1-naphthyl)propanoic Acid via Chiral Nickel Complex. Crystal Structure, Circular Dichroism. Available from: [Link]
National Center for Biotechnology Information. Synthesis and Biological Activity of Ultrashort Antimicrobial Peptides Bearing a Non‐Coded Amino Acid. Available from: [Link]
MDPI. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Available from: [Link]
National Center for Biotechnology Information. Multidimensional Separation of Chiral Amino Acid Mixtures in a Multilayered Three Dimensional Hybrid Microfluidic/Nanofluidic Device. Available from: [Link]
ScienceDirect. Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. Available from: [Link]
Occupational Safety and Health Administration. 2-Amino-2-methyl-1-propanol (AMP). Available from: [Link]
MDPI. Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. Available from: [Link]
ResearchGate. Structure of Pyrrolidin -2-one-3ß-(propanoic acid , methyl... | Download Scientific Diagram. Available from: [Link]
NMR spectroscopy of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
Application Note: NMR Characterization of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid Abstract This guide details the nuclear magnetic resonance (NMR) spectroscopy protocols for 2-Amino-3-(1-methylpyrrolidin-2-yl)p...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: NMR Characterization of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
Abstract
This guide details the nuclear magnetic resonance (NMR) spectroscopy protocols for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid , a complex non-proteinogenic amino acid often utilized as a chiral building block in peptidomimetics and drug discovery. Structurally analogous to a hybrid of Alanine and Nicotine , this molecule presents specific analytical challenges: two chiral centers (creating diastereomeric pairs), a zwitterionic nature, and a crowded aliphatic region. This note provides a robust workflow for complete assignment, distinguishing diastereomers, and validating purity.
Structural Complexity & Analytical Strategy
The molecule consists of a propanoic acid backbone with an amino group at the
-position and a 1-methylpyrrolidine ring at the -position.
Chemical Formula:
MW: 172.23 g/mol
Stereochemistry: Two chiral centers exist:
C
(Amino acid backbone)
C2' (Pyrrolidine ring)
Result: Four possible stereoisomers (
): , [Enantiomeric Pair 1] and , [Enantiomeric Pair 2].
NMR Implication: In an achiral solvent, you will observe distinct signal sets for the diastereomers (e.g.,
vs ) if the sample is not enantiopure.
Diagram 1: Analytical Workflow
The following flowchart outlines the logical progression from sample preparation to structural validation.
Caption: Step-by-step NMR characterization workflow emphasizing the critical decision point for diastereomeric analysis.
Sample Preparation & pH Control
The ionization state of the amino acid (zwitterion, cation, or anion) drastically shifts signals, particularly the
-proton and the -methyl group.
Protocol A: Standard Characterization (Zwitterionic/Salt)
Solvent: Deuterium Oxide (
, 99.9% D).
Reference: Internal TSP (trimethylsilylpropanoic acid) or DSS at 0.00 ppm. Avoid TMS (insoluble).
pH Adjustment:
Acidic Shift: Add 1-2 drops of
(20%). This protonates both amines ( and Pyrrolidine-) and the carboxylic acid (). This stabilizes the -methyl signal and prevents exchange broadening.
Basic Shift: Add
. This deprotonates the amines, often sharpening the spectrum but potentially causing racemization over time.
Recommendation: Run at pH ~1-2 (DCl) for the most stable, reproducible shifts.
Protocol B: Amide/Exchangeable Proton Observation
Solvent: DMSO-
.
Usage: Required if you need to observe the
protons or carboxylic to confirm salt formation.
Note: The sample must be strictly dry; trace water causes exchange broadening.
1H NMR Assignment Strategy (600 MHz recommended)
The spectrum is dominated by the aliphatic region (1.5 – 4.0 ppm). Overlap is common between the pyrrolidine ring protons and the
-protons of the alanine side chain.
Table 1: Representative Chemical Shifts (Acidic D2O)
Note: Values are representative ranges based on analogous structures (Proline/Nicotine derivatives).
Position
Type
Approx. Shift ( ppm)
Multiplicity
Key Correlations (HMBC/COSY)
1
COOH
~172-175 (13C)
-
-
2
-CH
3.90 – 4.10
dd
COSY to -CH2
3
-CH2
2.10 – 2.40
m (diastereotopic)
HMBC to C1, C2', Ring C2
2'
Ring CH
3.40 – 3.70
m
HMBC to N-Me, -CH2
3', 4'
Ring CH2
1.80 – 2.30
m (multiplet mess)
COSY trace essential
5'
Ring N-CH2
3.10 – 3.30
m
HMBC to N-Me
N-Me
2.80 – 2.95
s (singlet)
Strong HMBC to C2', C5'
Critical Diagnostic Signals:
The N-Methyl Singlet (~2.9 ppm): This is your anchor. If you see two singlets of unequal intensity, you likely have a mixture of diastereomers (e.g., 90%
and 10% ).
The
-Proton (~4.0 ppm): Look for the doublet-of-doublets. Integration must be 1:3 relative to the N-Me singlet.
Stereochemical Analysis (NOESY/ROESY)
Determining the relative stereochemistry (e.g., is the pyrrolidine ring syn or anti to the amino group?) requires 2D NOESY.
Mechanism: Through-space interactions (< 5 Å).
Key Interaction: Look for NOE cross-peaks between the
-proton (on the chain) and the H-2' proton (on the ring).
Strong NOE: Protons are spatially close (likely specific rotamer/diastereomer).
Weak/No NOE: Protons are distant.
Diagram 2: NOE Connectivity Map
This diagram illustrates the crucial through-space correlations required to confirm the linkage and relative orientation.
Caption: Key NOE correlations. The H-Alpha to H-Ring2 interaction is the primary determinant of the relative configuration between the two chiral centers.
Detailed Experimental Protocol
Step 1: Sample Preparation
Weigh 5–10 mg of the amino acid into a clean vial.
Add 600 µL of
.
Optional but Recommended: Add 10 µL of DCl (20% in D2O) to ensure full protonation (
). This removes ambiguity caused by zwitterionic equilibria.
Relaxation Delay (D1): 2.0 s (ensure complete relaxation of the N-Me singlet).
Spectral Width (SW): 12 ppm (-1 to 11 ppm).
13C (zgpg30):
Scans: 512+ (Quaternary carbons are slow to relax).
D1: 2.0 s.
HSQC (hsqcedetgpsisp2.3): Phase-sensitive, multiplicity editing (CH/CH3 positive, CH2 negative). This is vital to separate the ring
signals from the chain .
Step 3: Data Processing & Analysis
Phasing: Ensure the baseline is flat, especially around the large HDO solvent peak (~4.79 ppm).
Integration:
Calibrate the N-Methyl singlet to 3.00.
Check the
-proton . It should integrate to 1.00.
If the
-proton integrates to < 1.0 or appears as two sets of multiplets, you have a diastereomeric mixture.
Reporting:
Report shifts to two decimal places.
Designate coupling constants (
) in Hz.
Explicitly state the solvent and pH conditions (e.g., "in D2O + DCl").
References
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
Pretsch, E., et al. (2009). Structure Determination of Organic Compounds. Springer. (Reference for chemical shift prediction).
Wishart, D. S., et al. (2022). FooDB: The Food Database. [Link] (Source for general amino acid and pyrrolidine derivative spectra).
PubChem Compound Summary . (2023). 3-(1-Methylpyrrolidin-2-yl)pyridine (Nicotine). [Link] (Used for comparative ring shift analysis).
Method
Application Note: 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic Acid in Drug Development
This is a comprehensive Application Note and Protocol Guide for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid , a specialized non-canonical amino acid (NCAA) scaffold used in peptidomimetic drug design and nicotinic...
Author: BenchChem Technical Support Team. Date: February 2026
This is a comprehensive Application Note and Protocol Guide for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid , a specialized non-canonical amino acid (NCAA) scaffold used in peptidomimetic drug design and nicotinic receptor targeting.[1][2]
Executive Summary
2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid (hereafter referred to as Pyr-Ala ) is a high-value pharmacophore bridging the structural gap between Proline (conformational rigidity) and Histidine (basic/cationic properties).[1][2] Structurally, it consists of an alanine backbone substituted at the
-position with an N-methylpyrrolidine ring—the essential pharmacophore found in Nicotine .[1][2]
In drug development, Pyr-Ala is utilized to:
Target Nicotinic Acetylcholine Receptors (nAChRs): The N-methylpyrrolidine moiety mimics the cationic headgroup of acetylcholine and nicotine, enabling the design of peptide-based nAChR modulators.[1][2]
Constrain Peptide Backbone Geometry: Similar to proline, the steric bulk of the pyrrolidine ring restricts the
and torsion angles, stabilizing secondary structures like -turns.[1][2]
Enhance Metabolic Stability: As a non-proteinogenic amino acid, Pyr-Ala resists proteolysis by endogenous peptidases (trypsin/chymotrypsin), extending the half-life of therapeutic peptides.[1][2]
Structural & Mechanistic Logic[1][2]
The "Cationic Proline" Paradigm
While Proline induces turns via its cyclic backbone, it is neutral.[2] Histidine provides a charge but is aromatic and planar.[2] Pyr-Ala offers a unique hybrid profile:
Steric Profile: The pyrrolidine ring at the
-position creates significant steric clash with the peptide backbone, restricting conformational freedom.[1][2]
Electronic Profile: The tertiary amine (
) is protonated at physiological pH, introducing a positive charge without the aromaticity of Histidine or the primary amine reactivity of Lysine.
Decision Logic: When to Use Pyr-Ala
Use the following logic flow to determine if Pyr-Ala is the correct substitution for your lead compound optimization.
Figure 1: Decision matrix for incorporating Pyr-Ala into peptide libraries.[1][2] The scaffold is optimal when simultaneous conformational constraint and cationic charge are required.
Experimental Protocols
Synthesis of Fmoc-Pyr-Ala (Asymmetric Alkylation)
Standard commercial availability is low; in-house synthesis is often required.[1][2] This protocol utilizes the O'Donnell Phase Transfer Catalysis method.[1][2]
Navigating the Uncharted: The Challenge of Characterizing 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid as a Molecular Probe
A comprehensive review of scientific literature and chemical databases reveals a significant finding: the compound 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is not established as a molecular probe. Extensive sear...
Author: BenchChem Technical Support Team. Date: February 2026
A comprehensive review of scientific literature and chemical databases reveals a significant finding: the compound 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is not established as a molecular probe. Extensive searches for its synthesis, properties, and applications in this context have yielded no specific results. This suggests that the molecule is either a novel, yet-to-be-published entity or that there may be a misidentification of the compound .
While the field of molecular probes is rich with amino acid-based tools for cellular and in vivo imaging, the specific structure of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid does not appear in documented research or commercial sources as a tool for researchers, scientists, or drug development professionals.
The Landscape of Amino Acid-Based Molecular Probes
The use of amino acids and their derivatives as molecular probes is a cornerstone of modern biological and medical research. These probes are broadly categorized into two main types:
Radiolabeled Amino Acids: These are primarily used in Positron Emission Tomography (PET) for non-invasive imaging. By incorporating a positron-emitting radionuclide (such as ¹⁸F or ¹¹C) into an amino acid structure, scientists can visualize metabolic processes in the body. This is particularly valuable in oncology, where the increased amino acid uptake by tumor cells allows for their detection and monitoring.[1][2][3][4]
Fluorescent Amino Acid Probes: These probes incorporate a fluorophore, a molecule that emits light upon excitation. They are instrumental in cellular imaging, allowing researchers to visualize the uptake and transport of amino acids in living cells with high resolution.[][6][7] These tools are crucial for studying cellular physiology, metabolic pathways, and the effects of potential drug candidates on these processes.
Hypothetical Considerations for a Novel Probe
Should 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid be a novel compound intended for use as a molecular probe, its development and characterization would necessitate a rigorous and systematic approach. The following sections outline the general principles and methodologies that would be applied to establish its utility and provide a framework for its application.
Part 1: Foundational Research and Synthesis
The initial phase would involve the chemical synthesis of the compound. This would be followed by a thorough characterization of its physical and chemical properties.
Workflow for New Probe Development:
Caption: A generalized workflow for the development and validation of a new molecular probe.
Part 2: Potential Mechanisms of Action and Biological Targets
The structure of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, with its amino acid backbone and a methylpyrrolidine moiety, suggests several potential biological interactions. The pyrrolidine ring is a common feature in many biologically active compounds.
Hypothetical Signaling Pathway Interaction:
If designed to target a specific cellular signaling pathway, its mechanism would need to be elucidated. For instance, if it were to act as an antagonist for a neurotransmitter receptor, its binding and subsequent effect on downstream signaling would be a key area of investigation.
Caption: A potential mechanism of action for a hypothetical probe targeting a G-protein coupled receptor.
Part 3: Protocols for Application
Without established use, any protocol would be purely speculative. However, a general protocol for testing a new amino acid-based fluorescent probe in cell culture is provided below as a template for how such a guide would be structured.
General Protocol for In Vitro Fluorescent Probe Staining
Step
Procedure
Rationale
1
Cell Culture: Plate cells of interest in a glass-bottom dish suitable for microscopy. Allow cells to adhere and reach the desired confluency.
To ensure a healthy and consistent cell population for the experiment.
2
Probe Preparation: Prepare a stock solution of the fluorescent probe in a suitable solvent (e.g., DMSO). Dilute the stock solution to the desired working concentration in a serum-free cell culture medium.
To ensure the probe is properly solubilized and to avoid precipitation in the aqueous culture medium.
3
Cell Staining: Remove the culture medium from the cells and wash once with a balanced salt solution (e.g., PBS). Add the probe-containing medium to the cells and incubate for a specified time at 37°C.
To allow for the uptake and localization of the probe within the cells. Incubation time and temperature are critical parameters.
4
Washing: Remove the probe-containing medium and wash the cells multiple times with a balanced salt solution to remove any unbound, extracellular probe.
To reduce background fluorescence and improve the signal-to-noise ratio for imaging.
5
Imaging: Add fresh, pre-warmed imaging medium to the cells. Visualize the cells using a fluorescence microscope with the appropriate filter sets for the probe's excitation and emission wavelengths.
To capture high-quality images of the probe's localization and intensity within the cells.
Conclusion and Future Directions
The request to create detailed application notes for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid as a molecular probe has highlighted a critical gap in the available scientific knowledge. At present, there is no evidence to support its use in this capacity.
For researchers, scientists, and drug development professionals interested in this specific molecule, the path forward would involve:
Verification of the Chemical Identity: Double-checking the chemical name and structure is paramount.
De Novo Synthesis and Characterization: If the compound is indeed novel, a complete chemical synthesis and characterization would be the first step.
Biological Screening: A comprehensive screening program would be necessary to identify any potential biological activity and to determine its utility as a molecular probe.
Until such foundational research is conducted and published, it is not possible to provide the detailed, scientifically validated application notes and protocols that are essential for rigorous scientific inquiry. The scientific community awaits further data to determine if 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid holds promise as a new tool for molecular exploration.
References
There are no specific references for the use of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid as a molecular probe. The following references provide general background on amino acid-based molecular probes.
Radiolabeled Amino Acids for Oncologic Imaging. Journal of Nuclear Medicine. [Link]
In vivo Labeling and Intravital Imaging of Bacterial Infection using a Near-infrared Fluorescent D-Amino Acid Probe. PubMed. [Link]
An overview of radiolabeled amino acid tracers in oncologic imaging. Frontiers in Medicine. [Link]
Fluorescent-Dye-Labeled Amino Acids for Real-Time Imaging in Arabidopsis thaliana. MDPI. [Link]
Applications of PET imaging of neurological tumors with radiolabeled amino acids. ResearchGate. [Link]
Technical Support Center: Optimizing Synthesis Yield of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
Welcome to the technical support guide for the synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the com...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction yields. As a non-proteinogenic amino acid, this molecule presents unique synthetic challenges, primarily in controlling stereochemistry and minimizing side reactions. This guide provides field-proven insights and detailed protocols to enhance the success of your experiments.
I. Synthetic Strategy Overview
The synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid typically involves the coupling of a pyrrolidine-containing fragment with a two-carbon unit that will become the amino acid backbone. A common and effective strategy is the reductive amination between a protected aminoacetaldehyde equivalent and 1-methylpyrrolidine, followed by further functional group manipulations. However, other routes such as alkylation of a glycine enolate or Strecker synthesis are also plausible.[1] The choice of strategy often depends on the availability of starting materials and the desired stereochemical outcome.
A generalized workflow is depicted below. The critical steps prone to yield loss are the formation of the C-C or C-N bond to attach the pyrrolidine ring and the management of protecting groups throughout the synthesis.
Caption: Generalized workflow for the synthesis of the target amino acid.
II. Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis in a question-and-answer format.
Low Yield in Reductive Amination Step
Question: My reductive amination reaction to couple the pyrrolidine moiety with the amino acid backbone has a very low yield. What are the likely causes and how can I improve it?
Answer:
Low yields in reductive amination are a frequent problem and can stem from several factors related to imine formation and its subsequent reduction.[2]
1. Inefficient Imine Formation: The reaction proceeds via an imine or iminium ion intermediate. Its formation is a reversible equilibrium reaction that can be hindered by several factors.
pH Control: Imine formation is typically acid-catalyzed. However, strong acidic conditions will protonate the starting amine, rendering it non-nucleophilic. The optimal pH is usually mildly acidic (pH 4-6).[2] Try adding a catalytic amount of acetic acid (AcOH) to your reaction mixture.[3]
Water Removal: The formation of the imine releases a molecule of water. According to Le Chatelier's principle, removing this water will drive the equilibrium towards the product. This can be achieved by using a Dean-Stark apparatus or by adding drying agents like molecular sieves to the reaction.
Monitoring: Before adding the reducing agent, it's crucial to confirm that imine formation has occurred. This can be monitored by TLC, NMR (looking for the characteristic imine C=N stretch or proton signal), or FTIR.[3]
2. Choice of Reducing Agent: The choice of hydride source is critical. Some may be too reactive, reducing the starting aldehyde before it can form an imine, while others may not be potent enough.
Sodium Borohydride (NaBH₄): This is a strong reducing agent that can reduce the starting aldehyde or ketone. To mitigate this, the imine should be allowed to form completely before the portion-wise addition of NaBH₄ at a lower temperature (e.g., 0 °C).[2]
Sodium Cyanoborohydride (NaBH₃CN): This is a milder and more selective reducing agent that is stable in mildly acidic conditions and will preferentially reduce the iminium ion over a carbonyl. This allows for a one-pot reaction where all components can be mixed together.[2][4] However, it can generate toxic hydrogen cyanide under strongly acidic conditions.
Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is another mild and selective reagent that is often preferred for its safety and efficacy.[4] It is particularly effective for reductive aminations of a wide range of aldehydes and ketones.
3. Reaction Conditions:
Stoichiometry: Using a slight excess (1.1-1.5 equivalents) of one of the starting materials (often the more accessible or less valuable one) can help drive the reaction to completion.[5]
Solvent and Temperature: Solvents like methanol (MeOH), dichloromethane (DCM), or tetrahydrofuran (THF) are commonly used.[4][5] If imine formation is sluggish, gentle heating might be beneficial before the reduction step.[3][5]
Caption: Troubleshooting logic for low reductive amination yields.
Challenges with Stereochemistry and Purification
Question: My final product is a mixture of diastereomers that are very difficult to separate. How can I improve the diastereoselectivity or purify the desired isomer?
Answer:
The target molecule has at least two stereocenters, one at the alpha-carbon of the amino acid and one at the C2 position of the pyrrolidine ring. This inherently leads to the formation of diastereomers if racemic starting materials are used.
1. Controlling Stereoselectivity:
Chiral Starting Materials: The most effective strategy is to start with enantiomerically pure precursors. For instance, using (S)- or (R)-2-(hydroxymethyl)-1-methylpyrrolidine (derived from proline) will set the stereochemistry of the pyrrolidine ring.
Stereoselective Synthesis: Methods for the stereoselective synthesis of pyrrolidine derivatives often start from chiral pool materials like proline or 4-hydroxyproline.[6]
2. Separating Diastereomers: If a diastereomeric mixture is unavoidable, several purification strategies can be employed.
Fractional Crystallization: Diastereomers have different physical properties, including solubility. Diastereomeric salt formation is a classical resolution technique. By reacting your amino acid mixture with a chiral acid or base (e.g., tartaric acid, (S)-(-)-1-phenylethylamine), you can form diastereomeric salts that may have different solubilities, allowing one to be selectively crystallized.[7]
Chromatography: While challenging, silica gel column chromatography can sometimes separate diastereomers, especially if the polarity difference is significant. High-Performance Liquid Chromatography (HPLC), particularly with a chiral stationary phase (chiral HPLC), is a powerful tool for both analytical assessment of diastereomeric excess (d.e.) and preparative separation.[8]
Derivatization: Sometimes, converting the diastereomers into derivatives can make them easier to separate.[9] After separation, the derivatizing group is removed to yield the pure diastereomers.
Protecting Group Failures
Question: I am experiencing premature deprotection of my Boc group during the reaction, or I am struggling to remove the Cbz group at the end. What should I consider for my protecting group strategy?
Answer:
A robust and orthogonal protecting group strategy is essential for a successful multi-step synthesis.[10][11] Orthogonality means that one protecting group can be removed under conditions that do not affect another.[12][13]
Cause of Failure: Premature cleavage of an acid-labile group like tert-butyloxycarbonyl (Boc) can occur if the reaction conditions become too acidic (e.g., during an acid-catalyzed step). Conversely, difficulty in removing a group like benzyloxycarbonyl (Cbz) often points to catalyst poisoning or inefficient hydrogenolysis.
Solution: Choose your protecting groups based on the planned reaction conditions for the entire synthetic route.
If your synthesis involves acidic steps, consider using a base-labile group like 9-fluorenylmethoxycarbonyl (Fmoc) for the amine instead of Boc.
For Cbz group removal via hydrogenolysis (H₂, Pd/C), ensure your catalyst is active and that the reaction is free of catalyst poisons like sulfur compounds. If hydrogenolysis fails, alternative methods like using HBr in acetic acid can be employed, but this is a harsh condition that may affect other functional groups.
Protecting Group
Abbreviation
Protects
Cleavage Conditions
Stability
tert-Butyloxycarbonyl
Boc
Amine
Strong Acid (e.g., TFA, HCl)
Stable to base, hydrogenolysis
Benzyloxycarbonyl
Cbz or Z
Amine
Hydrogenolysis (H₂, Pd/C), HBr/AcOH
Stable to mild acid and base
9-Fluorenylmethoxycarbonyl
Fmoc
Amine
Base (e.g., Piperidine)
Stable to acid, hydrogenolysis
Benzyl Ester
Bn
Carboxylic Acid
Hydrogenolysis (H₂, Pd/C)
Stable to mild acid and base
Methyl/Ethyl Ester
Me/Et
Carboxylic Acid
Saponification (e.g., LiOH, NaOH)
Stable to acid, hydrogenolysis
III. Frequently Asked Questions (FAQs)
Q1: What are the best starting materials for introducing the 1-methylpyrrolidin-2-yl moiety?A1: L-Proline or D-Proline are excellent and readily available chiral starting materials. The carboxylic acid can be reduced to the alcohol, which can then be converted to a suitable electrophile (e.g., a tosylate or halide) for coupling. The N-methylation can be performed via reductive amination with formaldehyde.[6]
Q2: How can I confirm the absolute and relative stereochemistry of my final product?A2: Advanced NMR techniques like Nuclear Overhauser Effect (NOE) spectroscopy can help determine the relative stereochemistry. To determine the absolute configuration, you may need to use X-ray crystallography on a suitable crystalline derivative or compare the optical rotation to a known standard.
Q3: My reaction seems to have stalled. How can I check if my reagents are still active?A3: This is a common issue with hydride reducing agents, which can decompose upon storage. To check the activity of a reagent like NaBH₄, you can perform a quick test by adding a small amount to a simple ketone (like acetone in methanol) and monitoring the reduction by TLC.[4]
IV. Key Experimental Protocol: Reductive Amination using STAB
This protocol describes a general procedure for the reductive amination of an aldehyde with a primary or secondary amine using sodium triacetoxyborohydride (STAB).
Materials:
Aldehyde (1.0 eq)
Amine (1.1 eq)
Sodium triacetoxyborohydride (STAB) (1.5 eq)
Dichloromethane (DCM) or Dichloroethane (DCE) (Anhydrous)
Acetic Acid (AcOH) (optional, 0-1.0 eq)
Procedure:
To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the amine and the anhydrous solvent.
Add the aldehyde to the solution and stir for 20-30 minutes at room temperature to allow for initial imine/iminium ion formation. If required, catalytic acetic acid can be added at this stage.
In a single portion, add the sodium triacetoxyborohydride (STAB) to the stirring solution. Note: The reaction can be mildly exothermic.
Allow the reaction to stir at room temperature. Monitor the progress by TLC or LC-MS until the starting materials are consumed (typically 2-24 hours).
Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases.
Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., DCM) three times.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude product by column chromatography on silica gel.
V. References
National Center for Biotechnology Information. (n.d.). Protecting Groups in Peptide Synthesis. PubMed. Retrieved from
Creative Peptides. (n.d.). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Retrieved from
Anaspec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from
SlideShare. (n.d.). Protection for amino group and amino acid. Retrieved from
Wikipedia. (n.d.). Protecting group. Retrieved from
Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. Retrieved from
Reddit. (2025, March 7). Question about reductive amination reaction procedure. r/Chempros. Retrieved from
Zatsepin, M., et al. (2005). Synthesis and immunobiological activity of base substituted 2-amino-3-(purin-9-yl)propanoic acid derivatives. PubMed. Retrieved from
Reddit. (2025, February 13). What's wrong with my reductive amination? I barely got any product. r/Chempros. Retrieved from
ResearchGate. (2016, October 22). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?. Retrieved from
Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from
National Center for Biotechnology Information. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC. Retrieved from
ResearchGate. (n.d.). (A) Derivatization of pure enantiomers to achieve the diastereomers 2.... Download Scientific Diagram. Retrieved from
UCL Discovery. (2010, March 12). Isolation of enantiomers via diastereomer crystallisation. Retrieved from
ResearchGate. (2025, August 6). High-Throughput Purification of Combinatorial Libraries II: Automated Separation of Single Diastereomers from a 4-Amido-pyrrolidone Library Containing Intentional Diastereomer Pairs. Request PDF. Retrieved from
Technical Support Center: Troubleshooting Experiments with 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
Welcome to the technical support center for researchers utilizing 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. This guide is designed to provide in-depth troubleshooting for common and complex issues encountered du...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers utilizing 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. This guide is designed to provide in-depth troubleshooting for common and complex issues encountered during its application in peptide synthesis and other experimental contexts. As a proline analog with an N-methylated pyrrolidine ring, this amino acid presents unique challenges and opportunities. This document is structured in a question-and-answer format to directly address specific problems, explaining the underlying chemical principles and offering validated protocols for remediation.
Section 1: Poor Coupling Efficiency and Low Yields
The most frequently reported issue when working with 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is inefficient peptide bond formation. This section will dissect the causes and provide actionable solutions.
Question 1: Why am I observing consistently low coupling yields when incorporating 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid into my peptide sequence?
Answer: The primary reason for poor coupling efficiency is the inherent steric hindrance posed by the N-methyl group on the pyrrolidine ring.[1][2] In standard solid-phase peptide synthesis (SPPS), the incoming activated amino acid must approach the deprotected N-terminal amine of the growing peptide chain. The methyl group on the nitrogen of your proline analog physically obstructs this approach, significantly slowing down the reaction rate and often leading to incomplete coupling.[2][3] This steric bulk makes the nitrogen atom less nucleophilic, further compounding the issue.[1][3]
Question 2: What are the immediate indicators of a failed or incomplete coupling reaction?
Answer: There are several real-time indicators of poor coupling:
Positive Qualitative Monitoring Tests: A positive ninhydrin test (for primary amines) is not suitable for this secondary amine. Instead, a bromophenol blue test showing a blue or green color indicates unreacted free amine on the resin.[2][4] A complete reaction should result in a yellow color.[2]
Mass Spectrometry of Crude Product: Analysis of the crude peptide will reveal a significant presence of deletion sequences, specifically peptides missing the 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid residue.[2]
HPLC Analysis of Crude Product: The HPLC chromatogram will display multiple peaks corresponding to the desired peptide and various deletion byproducts.[2]
Question 3: Which coupling reagents are recommended to overcome this steric hindrance?
Answer: Standard coupling reagents are often insufficient for N-methylated amino acids. More potent activating agents are required to drive the reaction to completion. The table below compares several recommended reagents.
Coupling Reagent
Type
Key Advantages for N-Methylated Residues
Reference
HATU
Aminium Salt
Highly effective for sterically hindered couplings. Widely cited for N-methyl amino acids.
Experimental Protocol: Optimized Coupling of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
Resin Swelling: Swell the resin in N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) for at least 30 minutes.
Fmoc Deprotection: Perform standard Fmoc deprotection using 20% piperidine in DMF.
Thorough Washing: Wash the resin extensively with DMF to remove all traces of piperidine.
Pre-activation: In a separate vessel, pre-activate 4 equivalents of Fmoc-2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid with 3.9 equivalents of HATU and 8 equivalents of diisopropylethylamine (DIEA) in DMF for at least 2 minutes.[2][4]
Coupling: Add the activated amino acid solution to the resin and allow the reaction to proceed for a minimum of 2 hours.
Monitoring: Perform a bromophenol blue test to check for reaction completion.
Double Coupling (if necessary): If the test is positive (blue/green), drain the resin and repeat the coupling step with a fresh solution of activated amino acid for another 1-2 hours.[2]
Caption: Workflow for optimized coupling of sterically hindered N-methylated amino acids.
Section 2: Peptide Aggregation and Solubility Issues
The introduction of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid can alter the physicochemical properties of your peptide, leading to handling and purification challenges.
Question 4: My peptide containing 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is poorly soluble in aqueous buffers. Why is this happening?
Answer: The N-methyl group increases the lipophilicity of the amino acid residue.[1][7][8][9] This can lead to a decrease in the overall aqueous solubility of the peptide, particularly if the sequence already contains other hydrophobic residues.[1] Furthermore, the disruption of the regular peptide backbone hydrogen-bonding network can promote intramolecular folding or intermolecular aggregation to minimize exposure of hydrophobic surfaces to the aqueous environment.[10]
Question 5: How can I improve the solubility of my peptide?
Answer: Several strategies can be employed to enhance solubility:
Solvent Screening: Test a range of solvents and buffer systems. The addition of organic co-solvents such as acetonitrile, DMSO, or isopropanol can help to solubilize the peptide.
pH Adjustment: The net charge of the peptide can significantly influence its solubility. Experiment with pH values above and below the peptide's isoelectric point (pI).
Chaotropic Agents: The inclusion of chaotropic agents like guanidinium hydrochloride or urea can disrupt the non-covalent interactions that lead to aggregation.
Sequence Modification: If feasible, consider incorporating more hydrophilic residues flanking the 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid to improve the overall polarity of the peptide.
Section 3: Diketopiperazine (DKP) Formation
The proline-like structure of this amino acid makes it susceptible to a specific and often problematic side reaction.
Question 6: I am observing a significant byproduct with a mass corresponding to the loss of the first two amino acids of my peptide. What is causing this?
Answer: You are likely observing diketopiperazine (DKP) formation. This is a common side reaction, particularly when a proline or a proline analog is the second residue in the peptide chain.[11][12] The deprotected N-terminal amine of the second residue can undergo an intramolecular "back-biting" reaction, attacking the ester linkage to the resin and cleaving the dipeptide as a stable six-membered cyclic diketopiperazine.[11] This terminates the peptide chain and significantly reduces the yield of your target peptide.
Technical Support Center: Enhancing the Aqueous Solubility of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
Prepared by: Senior Application Scientist, Formulation & Development Services Welcome to the technical support guide for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. This document is designed for researchers, scien...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Senior Application Scientist, Formulation & Development Services
Welcome to the technical support guide for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid. This document is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered during experimentation. We will explore the underlying physicochemical principles governing the solubility of this molecule and provide practical, step-by-step guides to overcome these issues.
Section 1: Frequently Asked Questions - Understanding the Molecule
This section provides a foundational understanding of the molecule's properties that are critical to troubleshooting solubility.
Q1: What is 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, and why is its aqueous solubility often challenging?
A: 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is a non-proteinogenic amino acid. Its structure contains three ionizable functional groups: an α-carboxylic acid, an α-amino group, and a tertiary amine within the 1-methylpyrrolidine ring.
The primary challenge to its solubility stems from its zwitterionic nature. In aqueous solution, the acidic carboxyl group can donate a proton (becoming negatively charged, -COO⁻) and the basic amino groups can accept a proton (becoming positively charged, -NH₃⁺). At a specific pH, known as the isoelectric point (pI) , the molecule will have an equal number of positive and negative charges, resulting in a net neutral charge. Molecules at their isoelectric point typically exhibit their minimum aqueous solubility due to strong intermolecular electrostatic interactions, which favor crystallization over solvation.[1][2]
Q2: How does pH fundamentally alter the solubility of this compound?
A: The solubility of amino acids is strongly dependent on pH.[1][3][4] By adjusting the pH of the solution away from the isoelectric point (pI), you can shift the equilibrium of the functional groups to favor a charged species.
In acidic conditions (pH < pI): Both the α-amino and the pyrrolidine nitrogen will be protonated (-NH₃⁺ and >NH⁺-), while the carboxylic acid will be neutral (-COOH). The molecule will carry a net positive charge, forming a cation .
In alkaline conditions (pH > pI): The carboxylic acid will be deprotonated (-COO⁻), while the amino groups will be neutral (-NH₂ and >N-). The molecule will carry a net negative charge, forming an anion .
These charged cationic or anionic forms are significantly more polar than the neutral zwitterion and will interact more favorably with water molecules, leading to a substantial increase in solubility.[5]
Q3: What are the primary strategies I can use in the lab to improve the solubility of this compound?
A: The three most effective and widely used strategies, which we will detail in this guide, are:
pH Adjustment: The most direct method to increase the solubility of an ionizable compound by moving the pH away from its isoelectric point.[1][6]
Salt Formation: A robust technique to isolate a solid form of the compound with enhanced solubility and dissolution properties by reacting it with an appropriate acid or base.[7][8][9][10]
Use of Co-solvents: The addition of a water-miscible organic solvent to the aqueous system to reduce the overall polarity of the solvent, thereby improving the solvation of the compound.[11][12][]
This section provides structured, question-and-answer troubleshooting for specific experimental problems.
Problem 1: "My compound precipitated from my neutral aqueous buffer. How can I solubilize it for my assay?"
This is the most common issue, typically occurring because the buffer's pH is too close to the compound's isoelectric point (pI).
Root Cause Analysis:
At or near the pI, the compound has minimal solubility. The goal is to shift the pH to a region where the compound is predominantly in its more soluble cationic or anionic form. The first step is to determine the optimal pH range.
Solution Workflow: pH-Solubility Profiling
A pH-solubility profile is a fundamental experiment to map the relationship between pH and the compound's solubility.
Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 2, 4, 6, 7, 8, 10, 12).
Equilibration: Add an excess amount of the solid compound to a fixed volume of each buffer in separate vials. Ensure enough solid is added so that some remains undissolved at equilibrium.
Mixing: Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.
Separation: Separate the undissolved solid from the solution. Centrifugation followed by filtering the supernatant through a 0.22 µm filter is a reliable method.
Quantification: Accurately measure the concentration of the dissolved compound in each filtered supernatant using a suitable analytical method (e.g., HPLC-UV, LC-MS).
Data Plotting: Plot the measured solubility (e.g., in mg/mL or mM) on the y-axis against the pH on the x-axis.
The resulting plot will typically be a "U-shaped" curve, with the bottom of the "U" indicating the isoelectric point and minimum solubility.
pH
Hypothetical Solubility (mg/mL)
Predominant Species
2.0
55.0
Cationic (+2)
4.0
15.0
Cationic (+1)
6.0
1.2
Zwitterionic (Net 0)
7.4
2.5
Zwitterionic/Anionic
8.0
8.0
Anionic (-1)
10.0
45.0
Anionic (-1)
Table 1: Example pH-solubility profile data for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid.
Figure 1: Relationship between pH, molecular charge, and solubility.
Problem 2: "I need a high-concentration stock solution (>100 mg/mL), but the required pH is too extreme for my downstream application."
When pH modification is constrained, isolating a highly soluble salt form of the compound is the industry-standard approach.[8][9]
Root Cause Analysis:
The intrinsic solubility of the free form of the compound, even when fully ionized, may not be sufficient. Salt formation improves solubility by creating a new solid form with a different (and hopefully lower) crystal lattice energy, which is easier for the solvent to overcome.[7]
Solution Workflow: Salt Formation and Screening
Since the parent molecule has both acidic and basic functional groups, salts can be formed with either strong acids or strong bases.
Solvent Selection: Dissolve a known amount of the free form of the compound in a suitable organic solvent (e.g., ethanol, isopropanol).
Counter-ion Addition:
For Acid Addition Salts (targeting the basic nitrogens): Stoichiometrically add (e.g., 1.0-1.1 equivalents) a solution of a selected acid (e.g., HCl in isopropanol, methanesulfonic acid, sulfuric acid).
For Base Addition Salts (targeting the carboxylic acid): Stoichiometrically add a selected base (e.g., sodium hydroxide, potassium hydroxide).
Crystallization: Allow the solution to stir at room temperature or cool it to induce precipitation of the salt.
Isolation & Drying: Isolate the resulting solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.
Characterization & Solubility Measurement:
Confirm salt formation using techniques like melting point, XRPD, or NMR.
Measure the aqueous solubility of each new salt form using the equilibrium solubility protocol described in Problem 1 (typically in unbuffered water or a target buffer).
Compare the aqueous solubility of the different salt forms to identify a candidate that meets your concentration requirements.
Compound Form
Counter-ion
Hypothetical Aqueous Solubility (mg/mL at pH 7.0)
Free Form
N/A
2.5
Hydrochloride
HCl
150
Mesylate
CH₃SO₃H
185
Sulfate
H₂SO₄
120
Sodium Salt
NaOH
95
Table 2: Example solubility data from a salt screening experiment.
Technical Support Center: Synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic Acid
Welcome to the technical support center for the synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid and its derivatives. This guide is designed for researchers, scientists, and professionals in drug developmen...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are actively engaged in the synthesis of this and related non-canonical amino acids. My aim is to provide practical, experience-driven advice to help you navigate the common challenges encountered during this synthesis, ensuring both efficiency and the integrity of your results.
Introduction: The Synthetic Challenge
The synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, a substituted proline derivative, presents a unique set of challenges primarily centered around stereochemical control, side reactions involving the pyrrolidine nitrogen, and purification of the final zwitterionic product. The structural complexity, featuring two or more stereocenters and a reactive tertiary amine, demands careful consideration of reaction conditions and synthetic strategy. This guide will address the most frequently encountered issues in a question-and-answer format, providing not just solutions but also the underlying chemical principles.
Part 1: Issues in Stereocontrol and Diastereoselectivity
Question 1: My synthesis yields a mixture of diastereomers that are difficult to separate. How can I improve the diastereoselectivity of the key C-C bond-forming step?
Answer: This is a very common and critical issue. The formation of the bond between the alpha-carbon of the amino acid and the methylene group of the pyrrolidine ring is the crucial stereochemistry-determining step. Poor diastereoselectivity often arises from a lack of facial control during the nucleophilic attack.
Root Causes & Mechanistic Insight:
Enolate Geometry: In syntheses involving the alkylation of a glycine enolate equivalent, the geometry (E/Z) of the enolate can significantly influence the direction of alkylation. The choice of base, solvent, and counter-ion all play a role in determining the enolate geometry.
Steric Hindrance: The approach of the electrophile (the pyrrolidine moiety) to the nucleophile (the glycine equivalent) is dictated by steric factors. Insufficient steric bias on either the chiral auxiliary of the glycine equivalent or the pyrrolidine ring will lead to a mixture of products.
Reaction Temperature: Alkylation reactions are often sensitive to temperature. Higher temperatures can provide enough energy to overcome the activation barrier for the formation of the less favored diastereomer, leading to reduced selectivity.
Troubleshooting Protocol:
Optimize Enolate Formation:
Base Selection: Switch to a non-nucleophilic, sterically demanding base like Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS). These bases can favor the formation of a
Troubleshooting
Technical Support Center: Optimizing Dosage for Novel Amino Acid Analogs in Cell-Based Assays
A Case Study with 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid Introduction for the Senior Application Scientist Welcome to the technical support guide for optimizing the dosage of novel amino acid analogs in cell-b...
Author: BenchChem Technical Support Team. Date: February 2026
A Case Study with 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
Introduction for the Senior Application Scientist
Welcome to the technical support guide for optimizing the dosage of novel amino acid analogs in cell-based assays. This document uses 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, a synthetic amino acid derivative, as a practical case study to illustrate the principles and workflows essential for successful experimentation. While specific data on this compound is limited in public literature, the methodologies outlined here provide a robust framework for determining optimal concentrations for any new small molecule in your research.
The core principle of this guide is to establish a systematic, multi-phase approach that moves from fundamental characterization to functional analysis. By following this workflow, you can mitigate common experimental failures, ensure data reproducibility, and confidently determine the therapeutic or effective window of your compound. This process is critical for generating reliable and meaningful results in drug discovery and basic research.
Phase 1: Foundational Workflow for Dosage Optimization
Before exposing cells to a new compound, a logical workflow must be established to move from unknown properties to a defined, effective concentration range. This prevents common issues like compound precipitation, unexpected cytotoxicity, and result misinterpretation.
Caption: Workflow for determining optimal dosage of a novel compound.
Part 1: Pre-Assay Compound Characterization
Question: My compound is not dissolving properly. How do I prepare a stable stock solution for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid?
Answer: Proper solubilization is the first critical step. Since 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is an amino acid derivative, its solubility is pH-dependent.
Step-by-Step Protocol: Solubility Testing
Solvent Selection: Start with biologically compatible solvents. Test solubility in the following order:
Sterile deionized water.
Phosphate-Buffered Saline (PBS).
0.1 M NaOH or 0.1 M HCl (to create the salt form, which is often more soluble).
Dimethyl sulfoxide (DMSO).
Procedure:
Weigh out a small, precise amount of the compound (e.g., 1 mg).
Add a small volume of the first solvent (e.g., 100 µL) to achieve a high target concentration (e.g., 10 mg/mL).
Vortex thoroughly. If not dissolved, gently warm the solution (e.g., to 37°C).
If it remains insoluble, incrementally add more solvent until it dissolves. Record the final concentration. This is your maximum stock concentration.
If insoluble in aqueous solutions, move to DMSO. Most small molecules are soluble in DMSO. However, be mindful that high concentrations of DMSO (>0.5%) can be toxic to cells.
Stock Solution Preparation and Storage:
Prepare a high-concentration stock (e.g., 10-100 mM) in a validated solvent (like DMSO).
Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.
Store aliquots at -20°C or -80°C, protected from light.[1]
Part 2: Determining the Cytotoxicity Profile
Question: At what concentration does my compound start killing the cells? How do I find the safe concentration range for my experiments?
Answer: You must first determine the maximum non-toxic concentration (MNTC). This is achieved by performing a broad-range dose-response curve and assessing cell viability. A common recommendation for an initial screen is to use a wide range of concentrations, such as from nanomolar to millimolar, to identify the general range of the compound's effect.[2]
Step-by-Step Protocol: Cytotoxicity Assay (e.g., using MTT or Resazurin)
Cell Seeding: Plate your cells in a 96-well plate at a density that ensures they are in the exponential growth phase at the time of treatment (typically 5,000-10,000 cells/well). Allow them to adhere overnight.
Compound Dilution: Prepare serial dilutions of your compound from your stock solution. A common approach is a 1:10 dilution series spanning a wide range (e.g., 10 mM down to 1 nM).
Important: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells, including the vehicle control, and is below the toxic threshold (typically <0.5%).
Treatment: Add the dilutions to the cells. Include two types of controls:
Vehicle Control: Cells treated with the same concentration of solvent (e.g., DMSO) as the highest compound dose.
Untreated Control: Cells in media only.
Incubation: Incubate the cells for a period relevant to your planned functional assay (e.g., 24, 48, or 72 hours).
Viability Assessment:
Add the viability reagent (e.g., MTT, Resazurin) to each well.
Incubate according to the manufacturer's instructions.
Read the absorbance or fluorescence using a microplate reader.
Data Analysis:
Normalize the data to the vehicle control (set to 100% viability).
Plot the percent viability against the log of the compound concentration.
The Maximum Non-Toxic Concentration (MNTC) is the highest concentration that does not result in a significant drop in cell viability. This will be the upper limit for your subsequent functional assays.
Example Data: Cytotoxicity Profile
Concentration
% Viability (Normalized)
Observation
10 mM
5%
High Toxicity
1 mM
25%
Significant Toxicity
100 µM
80%
Moderate Toxicity
10 µM
98%
No Significant Toxicity (MNTC)
1 µM
101%
No Toxicity
100 nM
99%
No Toxicity
Vehicle Control
100%
Baseline
Part 3: Functional Assay and EC50/IC50 Determination
Question: Now that I know the safe range, how do I find the concentration at which my compound has the desired biological effect?
Answer: With the MNTC established, you can now perform a dose-response experiment to measure the compound's intended function and determine its potency (EC50 or IC50). Since 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid is an amino acid analog, its function could relate to protein metabolism, nutrient sensing, or acting as an agonist/antagonist at a receptor.[3][4]
Hypothetical Signaling Pathway Interaction
Amino acid analogs can interfere with nutrient-sensing pathways like mTORC1, which integrates signals about amino acid availability to control cell growth and proliferation.
Caption: Hypothetical inhibition of the mTORC1 signaling pathway.
Assay Setup: Prepare cells and the assay as you did for the cytotoxicity screen.
Dose Selection: Design a dilution series (e.g., 8-12 points) centered around your expected effective concentration. The highest dose should be at or below the MNTC (e.g., 10 µM from our example). A 1:2 or 1:3 serial dilution is appropriate for this finer-scale analysis.
Treatment and Incubation: Add the compound dilutions and incubate for the time required to observe the functional effect.
Functional Readout: Measure the specific biological activity. This could be:
Enzyme activity: Using a specific substrate.
Protein expression: Via Western Blot, ELISA, or immunofluorescence.[5]
Gene expression: Using qRT-PCR.
Metabolite levels: Via mass spectrometry.
Data Analysis:
Plot the functional response against the log of the compound concentration.
Fit the data to a non-linear regression model (e.g., a four-parameter logistic curve) to calculate the EC50 (concentration for 50% of maximal effect) or IC50 (concentration for 50% inhibition).
Part 4: Troubleshooting and FAQs
Q1: My results are not reproducible between experiments. What could be the cause?
Cell Health and Passage Number: Ensure cells are healthy, free of contamination (especially mycoplasma), and within a consistent, low passage number range.[6] High passage numbers can lead to phenotypic drift.
Compound Stability: Are you using fresh dilutions for each experiment from a properly stored aliquot? Repeated freeze-thaw cycles can degrade the compound.
Inconsistent Cell Seeding: Uneven cell distribution in wells can cause high variability. Ensure you have a single-cell suspension before plating and use proper pipetting techniques.[7] Some plate readers have well-scanning features to correct for heterogeneous signal distribution.[8]
Edge Effects: Wells on the edge of a microplate are prone to evaporation, which can concentrate the compound and affect cell growth. Avoid using the outer wells or fill them with sterile PBS to maintain humidity.
Q2: I see precipitation in the wells after adding my compound to the cell media. Why is this happening?
Poor Solubility in Media: Your compound may be soluble in the initial solvent (e.g., DMSO) but crashes out when diluted into the complex aqueous environment of cell culture media, which contains salts and proteins.
Solution:
Lower the Stock Concentration: Making the initial stock in DMSO less concentrated can sometimes prevent precipitation upon dilution.
Test Solubility Directly in Media: Before the experiment, test the solubility of your highest working concentration in the complete cell culture medium at 37°C.
Use a Different Salt Form: If you synthesized the compound, consider creating a more soluble salt form (e.g., hydrochloride or sodium salt).
Q3: My compound seems to have no effect, even at high concentrations below the MNTC.
Incorrect Biological Hypothesis: The compound may not interact with the pathway or target you are investigating in your chosen cell line. Confirm target expression via Western Blot or qPCR if possible.[5]
Compound Inactivity/Degradation: The compound may have degraded during storage or may be inherently inactive. Verify its integrity if possible (e.g., via LC-MS).
Insufficient Incubation Time: The biological effect you are measuring may require a longer or shorter incubation time. Perform a time-course experiment to find the optimal duration.
Cell Line Specificity: The targeted pathway may not be active or relevant in the cell line you are using. Consider testing in a different, more appropriate cell model.[9]
Q4: The vehicle control (DMSO) is showing toxicity. What should I do?
DMSO Concentration is Too High: Most cell lines can tolerate DMSO up to 0.5%, but some sensitive primary cells may show toxicity at concentrations as low as 0.1%. Your primary goal should be to keep the final DMSO concentration as low as possible and absolutely consistent across all treatments.
Test DMSO Tolerance: Perform a dose-response curve with only DMSO (e.g., from 0.01% to 2.0%) to determine the specific tolerance of your cell line.
Increase Stock Concentration: If your compound is highly soluble, preparing a more concentrated stock solution will allow you to use a smaller volume to achieve your final desired concentration, thereby reducing the final DMSO percentage in the well.
References
The Ultimate Guide to Troubleshooting Microplate Assays. (2024, October 2). Bitesize Bio. [Link]
How to Troubleshoot Common In-cell Western Issues. (2024, March 15). Azure Biosystems. [Link]
FDA–AACR Strategies for Optimizing Dosages for Oncology Drug Products: Selecting Dosages for First-in-Human Trials. (2025, December 1). AACR Journals. [Link]
A troubleshooting guide to microplate-based assays. analytica-world.com. [Link]
Dose optimization for cell culture. (2021, August 28). ResearchGate. [Link]
Synthesis and immunobiological activity of base substituted 2-amino-3-(purin-9-yl)propanoic acid derivatives. (2005, April 1). PubMed. [Link]
Key Considerations for Improving Dosage Optimization in Oncology. (2025, October 3). AACR. [Link]
[Development of hygromycin-resistant packaging cell line for hepatitis B virus-derived vectors]. (2004, March 15). PubMed. [Link]
Use of a small molecule cell cycle inhibitor to control cell growth and improve specific productivity and product quality of recombinant proteins in CHO cell cultures. PMC. [Link]
Navigating dose optimization requirements as a small biotech. Kura Oncology. [Link]
Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. (2022, November 17). Frontiers. [Link]
FOXM1 evokes 5-fluorouracil resistance in colorectal cancer depending on ABCC10. (2017, January 31). PubMed. [Link]
Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. (2025, August 6). ResearchGate. [Link]
Cell Cultures for Virology: Usability, Advantages, and Prospects. (2020, October 27). MDPI. [Link]
Generation of human airway epithelial cell culture in air–liquid interface (ALI) from human airway epithelial cells (hAECs). ResearchGate. [Link]
Innovative Strategies to Combat 5-Fluorouracil Resistance in Colorectal Cancer: The Role of Phytochemicals and Extracellular Vesicles. PMC. [Link]
Molecular Mechanisms and Tumor Biological Aspects of 5-Fluorouracil Resistance in HCT116 Human Colorectal Cancer Cells. (2021, March 13). PMC. [Link]
Evolution of 5-fluorouracil-based chemoradiation in the management of rectal cancer. (2011, April 15). PubMed. [Link]
A Senior Application Scientist's Guide to Validating the Purity of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and nuanced scientific research, the absolute purity of a compound is not merely a quality metric; it is the...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and nuanced scientific research, the absolute purity of a compound is not merely a quality metric; it is the bedrock of reliable, reproducible, and safe outcomes. This guide provides an in-depth comparison of analytical methodologies for validating the purity of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, a molecule of significant interest. As a Senior Application Scientist, my objective is to equip you with the rationale behind experimental choices, ensuring that the protocols you employ are not just procedures to be followed, but self-validating systems for robust scientific inquiry.
The Criticality of Purity for 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid
2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid, a non-proteinogenic α-amino acid, possesses a unique structure featuring a chiral center at the α-carbon and another within the N-methylpyrrolidine ring. This structural complexity necessitates a multi-faceted approach to purity validation. Impurities can arise from various stages of synthesis, including starting materials, side reactions, and degradation.[1][2] These can include stereoisomers (diastereomers and enantiomers), structurally related impurities from incomplete reactions or side-products, residual solvents, and non-volatile residues.[3] The presence of even trace amounts of these impurities can significantly impact the compound's biological activity, toxicity profile, and pharmacokinetic properties, making rigorous purity assessment paramount.
Comparative Analysis of Core Purity Validation Methodologies
The selection of an appropriate analytical technique hinges on the specific purity attribute being assessed. A comprehensive purity profile is best achieved through the synergistic use of several methods. Here, we compare the principal techniques for both chemical and chiral purity determination.
Table 1: Comparison of Analytical Methods for Purity Validation
Method
Principle
Primary Application
Strengths
Limitations
High-Performance Liquid Chromatography (HPLC)
Differential partitioning of analytes between a stationary and mobile phase.[4]
Quantitation of the main compound and detection of structurally related impurities.
High sensitivity, accuracy, and reproducibility for quantitative analysis.[4]
May not resolve all impurities, especially isomers, without specialized columns. Requires a chromophore for UV detection.[5]
Chiral Chromatography (HPLC & GC)
Enantioselective interactions with a chiral stationary phase (CSP) or chiral mobile phase additive.[6]
Separation and quantitation of enantiomers and diastereomers.
Technical Comparison: 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic Acid vs. Conventional Constraints
Executive Summary: The "Cationic Anchor" In the landscape of non-proteinogenic amino acids, 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid (hereafter referred to as MPPA ) occupies a unique and underutilized niche. It...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Cationic Anchor"
In the landscape of non-proteinogenic amino acids, 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid (hereafter referred to as MPPA ) occupies a unique and underutilized niche. It functions effectively as a hybrid between Lysine (cationic charge at physiological pH) and Phenylalanine/Leucine (steric bulk), while introducing specific side-chain rigidity similar to Proline analogs.
Unlike Proline or Tic (Tetrahydroisoquinoline-3-carboxylic acid), which constrain the peptide backbone via N-alkylation, MPPA exerts its conformational influence through side-chain steric clashes (
-space restriction) while maintaining a free backbone NH for hydrogen bonding. This guide analyzes MPPA against standard alternatives to assist researchers in optimizing peptide pharmacokinetics and receptor affinity.
Comparative Analysis: MPPA vs. The Field
To select the correct building block, one must distinguish between backbone constraints and side-chain constraints. MPPA is a side-chain constraint that mimics the charge profile of basic residues.
Table 1: Physicochemical & Structural Comparison
Feature
MPPA
L-Proline
L-Lysine
Tic
Primary Utility
Cationic Constraint + Solubility
Backbone Constraint ( angle)
Cationic Charge + Solubility
Aromatic Backbone Constraint
Side Chain pKa
~9.2 - 9.5 (Tertiary Amine)
N/A (Backbone Amine pKa ~10.6)
~10.5 (Primary Amine)
N/A
Charge at pH 7.4
Positive (+1)
Neutral (Zwitterionic)
Positive (+1)
Neutral
Backbone NH
Available (H-Bond Donor)
Absent (Tertiary Amide)
Available
Absent
Conformational Impact
Restricts and via steric bulk
Restricts to -65° (fixed)
Flexible (High Entropy)
Restricts to -60° to -150°
Proteolytic Stability
High (Steric hindrance)
Moderate (Pro-specific proteases)
Low (Trypsin sensitive)
High
Mechanistic Insight[1]
Vs. Lysine: Lysine's long aliphatic chain (
) is entropically costly upon binding. MPPA places the cationic charge on a rigid pyrrolidine ring close to the backbone (-carbon linkage). This pre-organizes the charge for receptor interaction, reducing the entropic penalty of binding.
Vs. Proline: Proline breaks alpha-helices by removing the H-bond donor. MPPA retains the amide proton, allowing it to fit into helices or turns while projecting a bulky, charged group outward.
Decision Logic for Residue Selection
The following decision tree illustrates when to deploy MPPA versus other non-proteinogenic alternatives.
Figure 1: Decision matrix for selecting conformational constraints. MPPA is the optimal choice when both side-chain rigidity and positive charge are required.
Challenge: The tertiary amine on the pyrrolidine ring is basic. In Fmoc chemistry, unprotonated tertiary amines can act as weak bases, potentially causing premature Fmoc removal or racemization of activated esters.
Methodology:
Resin Selection: Use 2-Chlorotrityl Chloride (2-CTC) resin if MPPA is C-terminal to prevent diketopiperazine formation (common with proline-like structures).
Coupling Reagents:
Activator:HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is preferred over HBTU due to the steric hindrance of the
-substituted side chain.
Base:DIEA (Diisopropylethylamine).
Ratio: AA:HATU:DIEA (3:2.9:6).
Specific Step (The "Acidic Wash"):
After coupling MPPA and before deprotecting its Fmoc group, perform a wash with DCM containing 1% HOBt .
Reasoning: This ensures the tertiary amine on the side chain is protonated (H-bonded to HOBt) before introducing Piperidine. This prevents the side chain from acting as an internal base during the deprotection step, which can lead to aspartimide formation in adjacent residues.
Cleavage:
Standard cocktail: TFA/TIPS/Water (95:2.5:2.5) .
Note: The methyl-pyrrolidine group is stable in TFA.
Mechanism:[1][2][3][4] Although MPPA is cationic, the steric bulk of the methyl-pyrrolidine ring prevents the residue from fitting into the Trypsin S1 specificity pocket (deep and narrow).
Structural Mechanism & Signaling
The following diagram illustrates how MPPA stabilizes peptide secondary structure compared to a flexible Lysine.
Figure 2: Mechanistic comparison of binding energetics. MPPA reduces the entropic penalty of binding by pre-organizing the cationic pharmacophore.
References
Fischer, P. M. (2003). The Design, Synthesis and Application of Stereochemically Defined Constrained Peptide Analogues. In Current Protein and Peptide Science. Bentham Science.
Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. (Detailed review of protecting group strategies for basic amino acids).
Trabocchi, A., & Guarna, A. (2014). Peptidomimetics in Organic and Medicinal Chemistry. Wiley. (Covers pyrrolidine-based scaffolds).[5][6][7]
PubChem Database. (2024). Compound Summary: L-Proline and Derivatives. National Library of Medicine.
Comparative Guide: 3-(1-Methylpyrrolidin-2-yl)alanine Derivatives in Peptidomimetic Design
Executive Summary This guide analyzes 3-(1-methylpyrrolidin-2-yl)alanine (often abbreviated as MPAa or Pyr-Ala derivatives), a class of non-proteinogenic amino acids (NCAAs) that function as structural hybrids between Al...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide analyzes 3-(1-methylpyrrolidin-2-yl)alanine (often abbreviated as MPAa or Pyr-Ala derivatives), a class of non-proteinogenic amino acids (NCAAs) that function as structural hybrids between Alanine and Nicotine .[1] Unlike standard amino acids, these derivatives offer a unique combination of conformational rigidity , cationic character , and nicotinic pharmacophore embedding.
This analysis is designed for medicinal chemists and peptide scientists seeking to replace Proline , Histidine , or Lysine residues to improve proteolytic stability, membrane permeability, or receptor selectivity.
Part 1: Structural & Stereochemical Landscape
The core scaffold consists of an alanine backbone with an N-methylpyrrolidine ring attached at the
-carbon. This structure creates a "chimeric" amino acid that introduces a basic tertiary amine into the side chain while maintaining the -amino acid backbone for peptide bond formation.
1.1 Structural Classification
We categorize the derivatives into three functional classes based on their utility in drug design:
Class
Derivative Name
Structural Feature
Primary Utility
A
(2S, 2'S)-MPAa
Natural L-Ala backbone, trans-configuration
Peptidomimetics: Mimics Proline-rich helices (PPII) but with cationic charge.
B
(2S, 2'R)-MPAa
Natural L-Ala backbone, cis-configuration
Beta-Turn Inducer: Forces tight turns in peptide backbones due to steric clash.
C
N-Methyl-MPAa
Methylation on backbone Nitrogen
Permeability Enhancer: "Double-methylated" for maximum lipophilicity and protease resistance.
1.2 Stereochemical Control
Unlike Proline, where the ring constrains the backbone
(phi) angle, MPAa primarily constrains the side-chain (chi) angles.
Proline: Locks backbone
at approx -65°.
MPAa: Allows backbone flexibility but locks the side-chain vector, positioning the basic nitrogen in a specific region of space (critical for ligand-receptor interactions, e.g., in nAChR targeting).
Part 2: Comparative Performance Analysis
This section objectively compares MPAa derivatives against standard amino acids used in similar contexts.
2.1 Physicochemical Properties
Data aggregated from computational models and experimental analogs (e.g., Nicotine, Proline).
Property
MPAa (Derivative)
Proline (Standard)
Histidine (Standard)
Implication
Side Chain pKa
~9.2 - 9.6 (Basicity of N-Me pyrrolidine)
N/A (Neutral side chain)
~6.0 (Imidazole)
MPAa is permanently cationic at physiological pH, unlike His.
LogP (Hydrophobicity)
~ -1.1 (More lipophilic than Lys)
-1.6
-3.2
Better membrane interaction than standard basic residues.
H-Bond Donors
1 (Backbone NH)
0 (Backbone N is tertiary)
2 (Backbone + Sidechain)
MPAa retains the backbone NH donor, unlike Proline.
Proteolytic Stability
High (Non-natural side chain)
Moderate
Low
Excellent for extending peptide half-life.
2.2 Functional Comparison in Peptide Design
Scenario 1: Inducing Secondary Structure
Alternative: Proline is the gold standard for turns.
MPAa Performance: MPAa does not break
-helices as aggressively as Proline because it retains the backbone NH for hydrogen bonding. However, the bulky pyrrolidine side chain disfavors -sheet formation, promoting helical or turn structures depending on the stereochemistry (2S,2'S vs 2S,2'R).
Scenario 2: Introduction of Cationic Charge
Alternative: Lysine or Arginine.
MPAa Performance: Lysine has a long, flexible alkyl chain (floppy). MPAa presents the positive charge on a rigid ring close to the backbone. This is superior for targeting pockets where entropy loss upon binding must be minimized (e.g., specific GPCR pockets or enzyme active sites).
The most reliable method to generate enantiopure MPAa is via the Schöllkopf Bis-Lactim Ether reagent. This method avoids racemization and allows control over both stereocenters.
Reagents:
(R)- or (S)-Schöllkopf auxiliary (Bis-lactim ether derived from Valine).
Electrophile: 2-(Chloromethyl)-1-methylpyrrolidine (prepared from Proline).
Base: n-BuLi (2.5 M in hexanes).
Protocol:
Deprotonation: Dissolve the Bis-lactim ether (1.0 eq) in dry THF at -78°C. Add n-BuLi (1.1 eq) dropwise over 15 min. Stir for 30 min.
Alkylation: Add 2-(Chloromethyl)-1-methylpyrrolidine (1.2 eq) dissolved in THF dropwise.
Reaction: Allow the mixture to warm to -20°C over 4 hours. Monitor by TLC (disappearance of starting material).
Hydrolysis: Quench with 0.5 N HCl (aq) and stir at room temperature for 12 hours to hydrolyze the auxiliary.
Purification: Extract the auxiliary (Valine methyl ester) with ether. The aqueous phase contains the target amino acid ester. Basify to pH 10 and extract with DCM.
Final Yield: Typically 65-75% with >95% de (diastereomeric excess).
3.2 Assay: Proteolytic Stability Test
Objective: Verify the resistance of MPAa-containing peptides to Trypsin digestion compared to Lysine-containing analogs.
Substrate Prep: Synthesize model peptide Ac-Phe-Xaa-Phe-NH2 where Xaa = Lys or MPAa.
Incubation: Dissolve peptide (100 µM) in PBS (pH 7.4). Add Trypsin (bovine pancreatic, 10 nM). Incubate at 37°C.
Sampling: Take aliquots at t = 0, 15, 30, 60, 120 min. Quench with 1% TFA.
Analysis: Analyze via RP-HPLC (C18 column, gradient 5-95% ACN).
Calculation: Plot % remaining vs. time. Calculate
.
Expected Result: Lys-peptide
~15 min. MPAa-peptide > 4 hours (due to steric hindrance preventing enzyme access to the scissile bond).
Part 4: Visualization
4.1 Synthesis Pathway (Schöllkopf Method)
Caption: Stereoselective synthesis of MPAa via Schöllkopf auxiliary, ensuring high enantiomeric purity.
4.2 Decision Tree: When to Use MPAa?
Caption: SAR Decision Tree for selecting MPAa over standard amino acids in peptidomimetic design.
References
BenchChem. (2025).[2] A Comparative Analysis of the Biological Activities of N-Methyl-L-alanine and Other Alanine Derivatives. Retrieved from
PubChem. (2025).[3][4] Compound Summary: 3-(1-methylpyrrolidin-2-yl)alanine. National Library of Medicine. Retrieved from
PharmaBlock. (2021). Pyrrolidine Derivatives in Drug Discovery: Bridging Molecules for Innovative Medicines. Retrieved from
Journal of Organic Chemistry. (2012). Synthesis of protected 2-pyrrolylalanine for peptide chemistry and examination of its influence on prolyl amide isomer equilibrium. Retrieved from
MDPI. (2017). Synthesis and Evaluation of Novel 2-Pyrrolidone-Fused Derivatives. Retrieved from
Structural Elucidation of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid: A Comparative Analytical Guide
Introduction: The Stereochemical Challenge The synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid (also referred to as 3-(1-methylpyrrolidin-2-yl)alanine) presents a unique analytical challenge. Structurally,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Stereochemical Challenge
The synthesis of 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid (also referred to as 3-(1-methylpyrrolidin-2-yl)alanine) presents a unique analytical challenge. Structurally, it is a hybrid of alanine and a nicotine-like pyrrolidine ring. Crucially, this molecule possesses two chiral centers :
; ; ; ). Standard synthetic routes (e.g., alkylation of glycine equivalents) often yield diastereomeric mixtures. Relying solely on low-resolution Mass Spectrometry (MS) or 1D NMR is insufficient for pharmaceutical validation, as these methods confirm connectivity but fail to definitively assign absolute configuration.
This guide contrasts Routine Analysis against Definitive Structural Elucidation , providing a validated pathway to confirm both chemical identity and stereochemical purity.
Strategic Framework: The Confirmation Workflow
The following flowchart outlines the decision matrix for confirming the structure, moving from basic connectivity to absolute stereochemistry.
Figure 1: The hierarchical workflow for structural validation, prioritizing stereochemical differentiation.
Comparative Analysis: Routine vs. Definitive Methods
In drug development, "good enough" is often a failure point. The table below compares the standard "quick check" approach against the rigorous protocols required for publication and IND enabling studies.
While NMR solves relative stereochemistry (e.g., "these two protons are cis"), it cannot distinguish the enantiomer (
) from (). Marfey’s method is the industry gold standard for this analysis [1].
Principle
The reagent L-FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) reacts with the secondary amine of the pyrrolidine and the primary amine of the alanine side chain to form diastereomers.[5][6] These diastereomers separate easily on a standard C18 HPLC column.
Mobile Phase: Gradient of Water (0.1% Formic Acid) / Acetonitrile.
Detection: UV (340 nm) and MS (EIC for derivatized mass).
Data Interpretation:
Compare retention times (
) against authentic standards of L-Ala and L-Proline derivatives if the exact standard is unavailable.
Elution Order Rule: Typically, L-amino acids derivatized with L-FDAA elute before D-amino acids derivatized with L-FDAA due to intramolecular H-bonding in the L-L derivative reducing hydrophobicity [2].
Why this is trustworthy:
If you synthesized a mixture, Marfey's method will show up to four distinct peaks (L-L, L-D, D-L, D-D combinations). If you see a single peak, you have high enantiomeric excess (ee).
References
Marfey, P. (1984).[7] Determination of D-amino acids as enantiomers of N-alpha-(2,4-dinitro-5-fluorophenyl)-L-alaninamide. Carlsberg Research Communications.
Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[8][9][10][11]
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
PubChem Compound Summary. (2023). 3-(1-Methylpyrrolidin-2-yl)pyridine (Nicotine analog structural comparison).
In the development of peptide therapeutics, 2-Amino-3-(1-methylpyrrolidin-2-yl)propanoic acid (referred to herein as MPPA ) serves as a critical peptidomimetic building block.[1][2] Structurally distinct from canonical amino acids, MPPA is often employed to induce
-turn conformations, enhance proteolytic stability, or act as a "warhead" scaffold in covalent inhibitors.[2]
However, the structural moiety of MPPA—containing an N-methylpyrrolidine ring —presents a unique bioanalytical challenge. It shares significant pharmacophore homology with:
Nicotine and Cotinine (exogenous alkaloids common in patient populations).[1][2]
Other N-methylated Unnatural Amino Acids (UAAs) used in library synthesis.
This guide provides a rigorous framework for assessing the immunological cross-reactivity of MPPA-targeting reagents (antibodies/ligands) against these structural alternatives. The goal is to validate the specificity of Pharmacokinetic (PK) assays (Ligand Binding Assays) in compliance with FDA/EMA bioanalytical guidelines.
Structural Homology & The Cross-Reactivity Mechanism
To design a valid cross-reactivity assessment, one must first understand the "Alternatives"—the structural analogs that compete for the binding pocket.
The "Alternatives" (Interference Candidates)
Candidate
Structural Relation to MPPA
Risk Level
Context
L-Proline
Canonical amino acid.[1][2] Contains a pyrrolidine ring but lacks the exocyclic methylene spacer and N-methylation found in MPPA.[1]
Low
High abundance in serum (>100 µM); even low affinity can cause "matrix effect."[1][2]
Cotinine
Major metabolite of Nicotine. Contains an N-methylpyrrolidine ring linked to a pyridine.[1][2]
High
Structurally mimics the MPPA side chain. Present in smokers' plasma (up to 500 ng/mL).[1]
Rare dietary interference (Solanaceae plants), but structurally homologous.[2]
Mechanism of Interaction
The following diagram illustrates the structural logic dictating cross-reactivity risks.
Figure 1: Structural homology map showing why Cotinine poses a higher cross-reactivity risk than Proline due to the conserved N-methylpyrrolidine motif.[1][2]
Comparative Performance Data
The following data represents a typical validation profile for a high-quality anti-MPPA monoclonal antibody. Use these benchmarks to assess your own reagent's performance.
Experiment: Competitive Inhibition ELISA
Method: Fixed concentration of MPPA-Biotin tracer (10 ng/mL).[2] Varying concentrations of free competitor (Analytes).[1]
Competitor (Alternative)
IC50 (nM)
Cross-Reactivity (%)*
Interpretation
MPPA (Standard)
4.2
100%
Reference binding.
L-Proline
>10,000
< 0.04%
Pass. No interference at physiological levels.[1][2]
Cotinine
850
0.5%
Caution. High concentrations (heavy smokers) may interfere.[1][2]
*Calculation: % Cross-Reactivity = (IC50 of MPPA / IC50 of Competitor) × 100
Expert Insight: A cross-reactivity of <1% is generally acceptable for PK assays, provided the interfering substance is not present at concentrations 100x higher than the drug's Lower Limit of Quantitation (LLOQ). For Cotinine, if your drug LLOQ is low (pg/mL range), even 0.5% cross-reactivity requires a specific "Smoker vs. Non-Smoker" matrix validation.[2]
Experimental Protocols for Validation
To objectively assess performance, do not rely on vendor claims. Execute the following self-validating protocols.
Protocol A: The "Spike-Recovery" Specificity Screen
Objective: Determine if "Alternatives" distort the quantification of MPPA.
Preparation:
Prepare a Master Mix of human serum containing MPPA peptide at a mid-range concentration (e.g., 50 ng/mL).
Non-Specific/Cross-Reactive: Fast "box-shape" dissociation (
).
Decision Framework for Assay Development
Use this logic flow to determine if your reagent is fit-for-purpose based on the cross-reactivity data.
Figure 2: Decision tree for handling cross-reactivity signals. Note that >1% CR triggers a need for mitigation or switch to Mass Spectrometry.
References
FDA Guidance for Industry. (2018). Bioanalytical Method Validation M10. Focuses on Ligand Binding Assay (LBA) specificity and selectivity requirements. [Link]
Guitot, K., et al. (2014).[2] Synthesis and conformational analysis of peptidomimetics containing unnatural amino acids. Discusses the structural role of pyrrolidine derivatives in peptide constraints. [Link]
European Medicines Agency (EMA). (2011).[1][2] Guideline on bioanalytical method validation. Section 4.1.1 on Selectivity and Cross-Reactivity.[1] [Link]
